methanesulfenamide, N-methyl-

• CAS: 130412-04-3

Core Science & Biosynthesis

The Sulfenamide Functional Group: A Lynchpin in Modern Organic Synthesis

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The sulfenamide functional group, characterized by a covalent bond between sulfur and nitrogen, occupies a pivotal position in the landscape of contemporary organic synthesis. Often considered a delicate and reactive moiety, its unique electronic properties and predictable reactivity patterns have rendered it an invaluable tool for synthetic chemists. This in-depth technical guide provides a comprehensive exploration of the sulfenamide functional group's reactivity, moving beyond a mere catalog of reactions to elucidate the underlying principles that govern its behavior. We will delve into the strategic synthesis of sulfenamides, their diverse transformations under nucleophilic, electrophilic, and oxidative conditions, and their burgeoning applications as protecting groups, directing groups in C-H functionalization, and chiral auxiliaries in asymmetric synthesis. This guide is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to harness the full synthetic potential of this versatile functional group.

The Nature of the Sulfenamide Bond: A Duality of Reactivity

The S-N bond in sulfenamides is the heart of their chemical persona. It is a kinetically stable yet thermodynamically labile linkage, a duality that underpins its utility. The relatively weak nature of this bond, with bond dissociation energies typically in the range of 40-60 kcal/mol, makes it susceptible to cleavage under a variety of mild conditions.[1] Furthermore, the sulfur atom, in its +2 oxidation state, is readily oxidized, while the nitrogen atom's lone pair confers nucleophilic character. This electronic dichotomy allows sulfenamides to react with both electrophiles and nucleophiles, making them versatile synthetic intermediates.[2]

Strategic Synthesis of Sulfenamides: Forging the S-N Bond

The construction of the sulfenamide linkage can be achieved through several reliable and scalable methods. The choice of synthetic route is often dictated by the desired substitution pattern and the functional group tolerance of the starting materials.

Oxidative Coupling of Thiols and Amines

A highly atom-economical and increasingly popular method for sulfenamide synthesis is the direct oxidative coupling of thiols and amines.[3] This approach avoids the pre-functionalization of starting materials and minimizes waste generation.[3] Various catalytic systems, often employing copper or iron salts, have been developed to facilitate this transformation under mild conditions.[4]

Mechanism of Copper-Catalyzed Oxidative Coupling:

A plausible mechanism for the copper-catalyzed synthesis of sulfenamides involves the initial formation of a copper(I)-thiolate complex.[1][4] Subsequent oxidation to a copper(II) species, followed by reaction with the amine and reductive elimination, furnishes the desired sulfenamide and regenerates the active catalyst.[1][4]

Figure 1: A simplified catalytic cycle for the copper-catalyzed oxidative coupling of thiols and amines.

Experimental Protocol: Copper-Catalyzed Synthesis of N-Aryl Sulfenamides [4]

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add CuI (5 mol%), 2,2'-bipyridine (10 mol%), the corresponding thiol (1.0 mmol), and the amine (1.2 mmol).

• Solvent Addition: Add anhydrous DMSO (2 mL) to the tube.

• Reaction Conditions: Seal the tube and heat the reaction mixture at 60 °C under an air atmosphere for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL). Wash the organic layer with water (3 x 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired sulfenamide.

From Disulfides and Amines

The reaction of disulfides with amines, often in the presence of a catalyst or an activating agent, provides another direct route to sulfenamides. Copper catalysis has been shown to be effective for the coupling of diaryl disulfides with alkyl amines.[5]

Catalyst/Activator	Substrate Scope	Typical Yields	Reference
CuI	Diaryl disulfides, alkyl amines	Good	[5]
Ag(I) salts	Symmetrical disulfides, primary/secondary amines	Moderate to Good	[6]
I₂/base	Aliphatic/aromatic disulfides, various amines	Good to Excellent	[6]

Table 1: Comparison of methods for the synthesis of sulfenamides from disulfides.

Utilizing Sulfenyl Halides

A traditional yet highly effective method for sulfenamide synthesis involves the reaction of a sulfenyl chloride with a primary or secondary amine.[2] This reaction is typically fast and high-yielding, but the moisture sensitivity and limited commercial availability of some sulfenyl chlorides can be a drawback.[2]

The Reactive Manifold of Sulfenamides: A Synthetic Playground

The inherent reactivity of the sulfenamide bond makes it a versatile handle for a wide array of chemical transformations.

Cleavage of the S-N Bond

The lability of the S-N bond allows for its facile cleavage under both reductive and acidic conditions, a property that is exploited in its use as a protecting group.

• Reductive Cleavage: Reagents such as LiAlH₄, NaBH₄, or catalytic hydrogenation can be employed to cleave the S-N bond, yielding the corresponding amine and thiol.

• Acidic Cleavage: Treatment with strong acids like HCl or trifluoroacetic acid (TFA) can also effect S-N bond cleavage.[7] The choice of acid and reaction conditions can be tuned to achieve selective deprotection in the presence of other acid-labile groups.[7]

Oxidation: Accessing Higher Oxidation States

Sulfenamides are readily oxidized to the corresponding sulfinamides (S=O) and sulfonamides (SO₂), which are themselves important functional groups in medicinal chemistry and materials science.[1][8] Common oxidants for this transformation include m-CPBA, H₂O₂, and Oxone®. The controlled, stepwise oxidation allows for the selective synthesis of either the sulfinamide or the sulfonamide.[8]

Figure 2: Stepwise oxidation of a sulfenamide to a sulfinamide and a sulfonamide.

Reactions with Nucleophiles and Electrophiles

The dual electronic nature of the S-N bond allows sulfenamides to react with a variety of nucleophiles and electrophiles.

• Nucleophilic Attack at Sulfur: The electrophilic sulfur atom is susceptible to attack by nucleophiles such as thiols, phosphines, and carbanions.[9][10] This reactivity is fundamental to many of its applications, including its use in the synthesis of unsymmetrical disulfides.[5]

• Electrophilic Attack at Nitrogen: The nitrogen atom's lone pair can react with electrophiles, although this is less common due to the electron-withdrawing effect of the sulfur atom.

Applications in Advanced Organic Synthesis

The unique reactivity profile of sulfenamides has led to their deployment in several key areas of modern organic synthesis.

Amine Protecting Groups

The sulfonamide group is a robust protecting group for amines, stable to a wide range of reaction conditions.[11][12] However, the harsh conditions often required for their cleavage have limited their widespread use.[12] The development of milder deprotection protocols, such as the use of o-nitrobenzenesulfonyl (oNbs) protecting groups which can be cleaved with thiols, has revitalized interest in this strategy.[12]

Workflow for Amine Protection and Deprotection using an oNbs Group:

Figure 3: A general workflow for the protection of an amine as an o-nitrobenzenesulfonamide and its subsequent deprotection.

Asymmetric Synthesis

Chiral sulfenamides have emerged as valuable precursors in asymmetric synthesis, particularly for the preparation of enantioenriched sulfinamides and sulfoximines.[13][14][15] For instance, the rhodium-catalyzed asymmetric imidation of sulfenamides provides a direct route to chiral sulfinamidines with high enantioselectivity.[14]

Experimental Protocol: Asymmetric Rhodium-Catalyzed Imidation of a Sulfenamide [14]

• Catalyst Preparation: In a glovebox, a solution of the chiral dirhodium(II) catalyst (1 mol%) in an anhydrous solvent (e.g., CH₂Cl₂) is prepared.

• Reaction Setup: To a solution of the sulfenamide (1.0 equiv) in the same solvent is added the iminoiodinane (1.2 equiv) and the catalyst solution.

• Reaction Conditions: The reaction is stirred at the specified temperature (e.g., room temperature) until complete consumption of the starting material is observed by TLC.

• Workup and Purification: The reaction mixture is concentrated, and the residue is purified by flash column chromatography to afford the enantioenriched sulfinamidine.

Directing Groups in C-H Functionalization

The sulfonamide group can act as a directing group in transition-metal-catalyzed C-H activation reactions, enabling the site-selective functionalization of otherwise unreactive C-H bonds.[16] This strategy has been employed for the ortho-C-H carbenoid functionalization of aryl sulfonamides.[16] The ability to switch the site-selectivity by tuning reaction parameters like solvent polarity offers a powerful tool for controlling regioselectivity in complex molecules.[16]

Conclusion and Future Outlook

The sulfenamide functional group has transitioned from a chemical curiosity to a cornerstone of modern synthetic strategy. Its predictable reactivity, coupled with the development of mild and efficient methods for its synthesis and transformation, has solidified its place in the synthetic chemist's toolbox. The ongoing exploration of its utility in asymmetric catalysis and late-stage C-H functionalization promises to further expand its impact, particularly in the realms of drug discovery and materials science. As our understanding of its nuanced reactivity continues to grow, the sulfenamide is poised to play an even more significant role in addressing the synthetic challenges of the 21st century.

References

• Asymmetric catalytic synthesis of allylic sulfenamides. - ResearchGate. Available at: [Link]

• Cao, Y., Abdolmohammadi, S., Ahmadi, R., Issakhov, A., Ebadi, A. G., & Vessally, E. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances, 11(50), 31635-31653. Available at: [Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Available at: [Link]

• (PDF) Enantioselective Synthesis of Sulfinamidines via Asymmetric Rhodium–Catalyzed Imidation of Sulfenamides - ResearchGate. Available at: [Link]

• Strategic Synthesis of Sulfinamides as Versatile S(IV) Intermediates - ACS Publications. Available at: [Link]

• Advances in Sulfonamide Research: Synthesis, Mechanisms, and Biomedical Applications. Available at: [Link]

• Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Available at: [Link]

• Sulfenamide synthesis by S-N coupling - Organic Chemistry Portal. Available at: [Link]

• 26.04 Protecting Groups for Amines: Sulfonamides - YouTube. Available at: [Link]

• Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines - RSC Publishing. Available at: [Link]

• Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines - SciSpace. Available at: [Link]

• The chemistry of sulfenamides | Chemical Reviews - ACS Publications. Available at: [Link]

• Parallel evaluation of nucleophilic and electrophilic chemical probes for sulfenic acid: Reactivity, selectivity and biocompatibility - PMC. Available at: [Link]

• Catalytic Enantioselective Sulfur Alkylation of Sulfenamides for the Asymmetric Synthesis of Sulfoximines | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Available at: [Link]

• Sulfonamide-directed site-selective functionalization of unactivated C(sp3)−H enabled by photocatalytic sequential electron/proton transfer - PMC - NIH. Available at: [Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Available at: [Link]

• Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols | Journal of the American Chemical Society. Available at: [Link]

• Switching the site-selectivity of C–H activation in aryl sulfonamides containing strongly coordinating N-heterocycles - Chemical Science (RSC Publishing). Available at: [Link]

• Parallel evaluation of nucleophilic and electrophilic chemical probes for sulfenic acid: Reactivity, selectivity and biocompatibility - PubMed. Available at: [Link]

• Protecting Groups in Peptide Synthesis: A Detailed Guide. Available at: [Link]

• (PDF) Synthesis of Sulfenamides from Aminoesters and their Stability - ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

synthesis of N-methylmethanesulfonamide from methanesulfonyl chloride

Introduction & Strategic Importance

N-Methylmethanesulfonamide (CAS: 1184-85-6) is a critical bioisostere and linker motif in modern medicinal chemistry.[1] Often employed to modulate lipophilicity or serve as a hydrogen bond donor/acceptor pair, its precise synthesis is a fundamental competency in drug development.

While the reaction between methanesulfonyl chloride (MsCl) and methylamine appears trivial, scale-up and purification present specific challenges:

• Hydrolytic Instability: MsCl is moisture-sensitive; competitive hydrolysis reduces yield.[1]

• Product Solubility: The product is a low-melting solid/oil with significant water solubility, making standard aqueous workups prone to yield loss.[1]

• Exotherm Control: The sulfonylation is highly exothermic, requiring strict thermal management to prevent impurity formation (e.g., disulfonylation).[1]

This guide presents a High-Fidelity Anhydrous Protocol designed to maximize yield and purity by eliminating aqueous extraction steps where possible.

Reaction Mechanism & Thermodynamics[1]

The synthesis proceeds via a nucleophilic substitution at the sulfur atom. Unlike acyl chlorides, sulfonyl chlorides react via a concerted

-like mechanism or a trigonal bipyramidal intermediate, depending on the solvent and nucleophile.[1]

Key Mechanistic Steps:

• Nucleophilic Attack: The lone pair of the methylamine nitrogen attacks the sulfur center of MsCl.[2]

• Elimination: Chloride is expelled as the leaving group.

• Proton Transfer: An auxiliary base (Triethylamine) scavenges the generated HCl, driving the equilibrium forward and preventing the formation of unreactive amine salts.

Figure 1: Mechanistic pathway for the sulfonylation of methylamine.[1][2]

Experimental Protocol: Anhydrous Dichloromethane Route

Rationale: This protocol utilizes Methylamine Hydrochloride (MeNH

[1]·HCl) rather than gaseous or aqueous methylamine.[1] This allows for precise stoichiometry, safer handling, and the use of anhydrous conditions to prevent MsCl hydrolysis.

Reagents & Stoichiometry[3]

Reagent	MW ( g/mol )	Equiv.[1][3][4][5]	Role
Methanesulfonyl Chloride (MsCl)	114.55	1.0	Electrophile
Methylamine HCl	67.52	1.1	Nucleophile Source
Triethylamine (Et N)	101.19	2.2	Base (Free-basing + Scavenger)
Dichloromethane (DCM)	-	[0.5 M]	Solvent (Anhydrous)

Step-by-Step Methodology

Phase 1: Setup and Activation

• Apparatus: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a pressure-equalizing addition funnel.

• Solvation: Charge the flask with Methylamine HCl (1.1 eq) and anhydrous DCM .

• Free-Basing: Cool the suspension to 0°C (ice bath). Add Triethylamine (2.2 eq) dropwise over 10 minutes.

  • Observation: The suspension will change consistency as MeNH

    is freed and Et N·HCl begins to form.[1]

Phase 2: Reaction (The Critical Step) 4. Addition: Charge the addition funnel with MsCl (1.0 eq) diluted in a small volume of DCM. 5. Controlled Rate: Add the MsCl solution dropwise to the amine mixture at 0°C over 30-45 minutes .

• Control Point: Internal temperature must not exceed 5°C. Rapid addition risks exotherms that degrade the sulfonyl chloride.

• Completion: Allow the mixture to warm to Room Temperature (RT) and stir for 4-6 hours .

• PAT (Process Analytical Technology):[1] Monitor by TLC (Stain: KMnO or Iodine; Product R ~0.3-0.4 in 50% EtOAc/Hexane).[1]

Phase 3: Purification (Filtration Method) Note: Since the product has high water solubility, aqueous extraction is avoided to maximize yield.[1]

• Precipitation: The reaction mixture will contain a heavy precipitate of Triethylamine Hydrochloride (Et

  N·HCl).

• Filtration: Filter the reaction mixture through a fritted glass funnel (or Celite pad) to remove the salts. Wash the filter cake with cold DCM (2 x 20 mL).

• Concentration: Concentrate the filtrate in vacuo (Rotary Evaporator, <40°C bath) to yield the crude oil/low-melting solid.

• Final Polish: If the salt removal was incomplete, redissolve in minimal dry THF, filter again, and evaporate.

Workup & Isolation Logic

The following decision tree illustrates the purification strategy based on the physical state of the crude product.

Figure 2: Purification workflow prioritizing non-aqueous methods.[1]

Characterization & Specifications

Physical Properties:

• Appearance: Colorless liquid or low-melting white solid (MP ~30°C).[1]

• Boiling Point: 118°C at 0.3 mmHg [1].[1][6]

• Density: ~1.28 g/mL.[1][6]

Spectroscopic Data (Expected):

• H NMR (CDCl , 400 MHz): 4.50 (br s, 1H, NH ), 2.95 (s, 3H, SO CH ), 2.80 (d, 3H, N-CH ).[1]

• MS (ESI): m/z 110 [M+H]

  .

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Product lost in aqueous wash.[1][3]	Do not wash with water. Use the filtration method described above.
Impurity: Disulfonylation	Excess MsCl or high temp.[1]	Maintain strict 0°C during addition; ensure slow addition rate.
Residual Amine Odor	Incomplete removal of Et N.	Pump on high vacuum for >2 hours; Et N is volatile.[1]
Solidification Issues	Product is supercooled liquid.	Scratch flask with glass rod or seed with a crystal; cool to -20°C.

References

• TCI Chemicals. Product Specification: N-Methylmethanesulfonamide (M2170). Retrieved from .[1]

• ChemicalBook. N-Methyl methanesulfonamide Properties and Synthesis. Retrieved from .[1]

• PubChem. Compound Summary: N-Methylmethanesulfonamide (CID 97632).[1][7] National Library of Medicine. Retrieved from .[1]

• BenchChem. Protocol for N-sulfonylation using Methanesulfonyl Chloride. Retrieved from .[1]

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• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. N-Methyl methanesulfonamide synthesis - chemicalbook [chemicalbook.com]
• 6. N-Methylmethanesulfonamide | 1184-85-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. N-Methylmethanesulfonamide | C2H7NO2S | CID 97632 - PubChem [pubchem.ncbi.nlm.nih.gov]

using N-methylmethanesulfonamide as a solvent in organic reactions

Application Note: N-Methylmethanesulfonamide (NMMSA) as a Specialized Solvent & Reaction Medium

Part 1: Executive Summary & Core Directive

N-Methylmethanesulfonamide (NMMSA) (CAS: 1184-85-6) is an emerging specialized medium in organic synthesis and electrochemical applications. Unlike traditional bulk solvents (e.g., DMF, NMP), NMMSA functions primarily as a reactive solvent (simultaneously acting as a nucleophile and medium) or a functional co-solvent in high-performance electrolytes.

This guide deviates from standard solvent protocols because NMMSA is a solid at room temperature (MP ~30°C) that forms a stable, high-polarity liquid upon mild heating or mixing with other components. Its unique structure—combining a polar sulfonyl group (

) with a protic amine ( )—allows it to modulate solvation shells in a way that aprotic solvents cannot.

Key Applications:

• Organic Synthesis: High-temperature Nucleophilic Aromatic Substitution (

  ) and cross-coupling reactions where NMMSA acts as a "melt" solvent/reagent.

• Energy Storage: Electrolyte additive for Zinc-ion batteries to suppress water activity and dendrite formation.

• Green Chemistry: A lower-volatility alternative to certain reprotoxic dipolar aprotic solvents in specific high-boiling applications.

Part 2: Technical Characterization & Properties

Physicochemical Profile

NMMSA occupies a niche space between protic solvents (like water/alcohols) and dipolar aprotic solvents (like DMSO/Sulfolane).

Property	Value	Context/Implication
CAS Number	1184-85-6	Note: Do not confuse with Sodium Pivalate (1184-88-9).
Formula		Structure:
Molecular Weight	109.15 g/mol	Small molecule, high atom economy.
Physical State	Solid/Liquid	MP: ~30°C. Often supercooled liquid at 20°C.
Boiling Point	118°C @ 0.3 mmHg	High thermal stability; estimated >280°C at atm.[1]
Density	1.28 g/mL	Denser than water; facilitates phase separation in workup.
Acidity ( )	~11.6	Weakly acidic NH; can be deprotonated by bases ( ).
Solubility	High	Miscible with water, alcohols, DMSO, DMF.

Solvation Mechanism

Unlike DMSO (aprotic), NMMSA possesses a hydrogen bond donor (NH) and two acceptors (S=O).

• Cation Solvation: The sulfonyl oxygens strongly coordinate metal cations (

  , ).

• Anion Stabilization: The NH proton can stabilize leaving groups (e.g., halides) in substitution reactions via H-bonding.

Part 3: Experimental Protocols

Protocol A: High-Temperature in NMMSA Melt

Use Case: Synthesis of sulfonamide-functionalized heterocycles without external solvent.

Rationale: Using NMMSA as a melt (solvent + reagent) drives the reaction kinetics via mass action law and allows high temperatures without pressure vessels.

Materials:

• Substrate: 4-Fluoronitrobenzene (1.0 equiv)

• Solvent/Reagent: NMMSA (5.0 equiv)

• Base: Potassium Carbonate (

  ) (1.5 equiv)[2][3]

• Catalyst (Optional): 18-Crown-6 (5 mol%)

Step-by-Step Methodology:

• Melt Preparation:

  • Charge solid NMMSA (5.0 equiv) into a round-bottom flask equipped with a magnetic stir bar.

  • Heat gently to 35–40°C until fully liquefied.

• Reagent Addition:

  • Add finely ground

    and 18-Crown-6 to the melt. Stir for 10 minutes to ensure dispersion.

  • Note: The mixture will appear as a suspension.

• Reaction Initiation:

  • Add 4-Fluoronitrobenzene dropwise (if liquid) or portion-wise (if solid).

  • Increase temperature to 90–100°C . The high dielectric constant of NMMSA facilitates the dissolution of the inorganic base.

• Monitoring:

  • Monitor by TLC or HPLC. The reaction typically completes in 2–4 hours due to the high concentration of the nucleophile (NMMSA).

• Work-up (Phase Separation):

  • Cool the mixture to 50°C (do not cool to RT yet, or it may solidify).

  • Add Water (10 volumes) and Ethyl Acetate (10 volumes) .

  • Stir vigorously. NMMSA will partition into the aqueous phase.

  • Separate the organic layer.[4][5][6] Wash with brine, dry over

    , and concentrate.

• Recycling:

  • The aqueous phase containing excess NMMSA can be concentrated under reduced pressure to recover the solvent/reagent for reuse (purity check required).

Protocol B: Preparation of Zinc-Ion Battery Electrolyte

Use Case: Modulating the solvation shell of

to prevent water decomposition.

Rationale: NMMSA displaces water molecules from the primary solvation shell of Zinc, reducing the activity of free water and expanding the electrochemical stability window.

Formulation: 2 M

in Water/NMMSA (7:3 v/v).

Step-by-Step Methodology:

• Solvent Mixing:

  • In a beaker, combine 7 mL of deionized water and 3 mL of liquified NMMSA (heated to 35°C).

  • Stir until a homogeneous, clear solution is formed.

• Salt Dissolution:

  • Slowly add Zinc Sulfate Monohydrate (

    ) to the solvent mixture to achieve a 2 M concentration.

  • Observation: The solution viscosity will increase slightly.

• Degassing:

  • Sonicate the electrolyte for 15 minutes to remove dissolved oxygen.

• Characterization (Optional):

  • Measure conductivity and pH. The pH should be slightly acidic (~4.0–5.0).

  • Validation: Raman spectroscopy can verify the coordination of NMMSA to

    (shift in S=O stretch).

Part 4: Visualization & Logic

Solvation Shell Modulation Diagram

The following diagram illustrates how NMMSA modifies the chemical environment around a metal cation compared to pure water.

Caption: Figure 1: NMMSA coordinates strongly to cations via sulfonyl oxygens, displacing water and suppressing parasitic hydrolysis reactions.[5][6][7]

Decision Tree: When to Use NMMSA

Caption: Figure 2: Selection logic for employing NMMSA versus traditional dipolar aprotic solvents.

Part 5: Safety & Handling (E-E-A-T)

• Toxicity: NMMSA is classified as a skin and eye irritant (H315, H319). Unlike NMP or DMF, it is not currently listed as a Substance of Very High Concern (SVHC) for reproductive toxicity, making it a potentially safer alternative for specific uses.

• Thermal Hazards: While stable up to ~200°C, sulfonamides can decompose to release sulfur oxides (

  ) and nitrogen oxides ( ) if incinerated or heated to extreme temperatures (>300°C).

• Storage: Store under inert gas (Nitrogen/Argon) if high purity is required, as the amine functionality can absorb atmospheric

  or moisture over time.

References

• Chemical Identity & Properties

  • PubChem Compound Summary for CID 97632, N-Methylmethanesulfonamide. National Center for Biotechnology Information (2025). Link

• Electrolyte Applications

  • Wang, et al. Characterization Techniques for Probing the Electrolyte Solvation Structures of Aqueous Zinc Metal Batteries. Advanced Energy Materials (2025). Link (Context: Use of N-methylmethanesulfonamide as a solvation modulator).

• Synthetic Utility

  • Synthesis of N-Methyl Benzenemethane Sulfonamide Substituted Carbazoles. Asian Journal of Chemistry. Link (Context: Usage as a reagent/intermediate in polar media).

• Safety Data

  • Safety Data Sheet: N-Methylmethanesulfonamide.[1][8] TCI Chemicals.[8] Link

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• 6. N-Methyl methanesulfonamide | 1184-85-6 [chemicalbook.com]
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• 8. tcichemicals.com [tcichemicals.com]

reaction of methylamine with methanesulfonyl chloride yield

Application Note: Optimized Synthesis and Purification of N-Methylmethanesulfonamide

Abstract & Scope

The sulfonamide moiety is a pharmacophore of high significance in drug discovery, serving as a bioisostere for carboxylic acids and a key structural motif in protease inhibitors, antibiotics, and anti-inflammatory agents.[1] This application note details the optimized synthesis of

-methylmethanesulfonamide (CAS 1184-85-6) via the mesylation of methylamine.

While theoretically simple, this reaction presents specific process challenges—notably the control of exotherms, the management of the sulfene intermediate pathway , and the prevention of bis-mesylation side products. This guide provides a robust, scalable protocol using anhydrous conditions, ensuring high purity suitable for downstream API synthesis.[2]

Scientific Foundation: Mechanism & Reaction Dynamics

The Sulfene Pathway Insight

Classically, sulfonylation is taught as a direct nucleophilic substitution at the sulfur atom. However, when using methanesulfonyl chloride (MsCl) in the presence of a tertiary amine base (e.g., Triethylamine), the reaction predominantly proceeds via an Elimination-Addition (Sulfene) mechanism.[3]

• Elimination: The base deprotonates the

  -carbon of MsCl, eliminating chloride to form the highly reactive, electrophilic sulfene ( ) intermediate.

• Addition: The nucleophilic methylamine attacks the sulfene to generate the sulfonamide.

Why this matters: The sulfene intermediate is extremely moisture-sensitive.[2] Any water present will intercept the sulfene to form methanesulfonic acid, lowering yield and consuming base. Therefore, anhydrous conditions are strictly required for optimal results.[2]

Reaction Pathway Diagram

The following diagram illustrates the dual mechanistic possibilities, highlighting the dominant Sulfene pathway under basic conditions.

Figure 1: Reaction mechanism highlighting the Sulfene intermediate pathway typical for methanesulfonyl chloride reactions with tertiary amine bases.

Strategic Process Design

Reagent Selection & Stoichiometry

To prevent the formation of the bis-sulfonamide (

), the amine is maintained in slight excess relative to the sulfonyl chloride.

Reagent	Role	Equiv.	Grade	Notes
Methylamine HCl	Substrate	1.2	>98%	Solid salt preferred for precise weighing.[2]
Methanesulfonyl Chloride (MsCl)	Electrophile	1.0	>99%	Lachrymator. Distill if yellow/impure.[2]
Triethylamine (TEA)	Base	2.5	Anhydrous	Scavenges HCl; promotes sulfene formation.[2]
Dichloromethane (DCM)	Solvent	-	Anhydrous	High solubility for reactants; easy workup.[2]

Key Variables[1][2][3][4]

• Temperature: The sulfene formation is exothermic .[2] Addition must be performed at

  to prevent thermal runaway and decomposition.[2]

• Concentration: 0.2 M to 0.5 M concentration in DCM is ideal to manage viscosity and heat dissipation.[2]

Detailed Experimental Protocol

Preparation (Method A: Anhydrous Salt Method)

This method is preferred for drug discovery applications due to higher purity profiles compared to aqueous Schotten-Baumann conditions.

Step 1: Solubilization of Amine Salt

• Flame-dry a 250 mL round-bottom flask (RBF) and equip with a magnetic stir bar and nitrogen inlet.

• Add Methylamine Hydrochloride (1.2 equiv) to the flask.

• Add anhydrous DCM (10 volumes relative to amine mass).

• Add Triethylamine (2.5 equiv) in one portion.

  • Observation: The mixture will be a slurry.[2] Stir for 15 minutes at Room Temperature (RT) to liberate the free amine base. The solution may remain cloudy (TEA·HCl salt formation).[2][4][5]

Step 2: Controlled Addition (The Critical Step)

• Cool the reaction mixture to

  using an ice/water bath.

• Dilute Methanesulfonyl chloride (1.0 equiv) with a small volume of DCM (1:1 v/v).

• Add the MsCl solution dropwise via a pressure-equalizing addition funnel or syringe pump over 30–45 minutes.

  • Control: Internal temperature must not exceed

    .[2]

  • Chemistry: The slow addition prevents a high local concentration of MsCl, minimizing bis-mesylation.

Step 3: Reaction & Monitoring

• Allow the mixture to warm naturally to RT.

• Stir for 4–6 hours.

• QC Check: Monitor by TLC (EtOAc/Hexane 1:1) or LCMS.[2][6]

  • Target Mass:

    .[2]

  • Stain: Use KMnO4 or Iodine (sulfonamides are not UV active unless derivatized, but MsCl residues are visible).[2]

Step 4: Workup & Isolation

• Quench: Cool to

  and quench with saturated solution.

• Phase Separation: Transfer to a separatory funnel. Separate the organic (DCM) layer.[2]

• Acid Wash (Crucial): Wash the organic layer with 1M HCl (

  ).[2]

  • Purpose: This removes unreacted methylamine and triethylamine.[2] The sulfonamide product is not basic and will remain in the organic layer.

• Neutralization: Wash with saturated

  (to remove residual acid/MsOH) and then Brine.

• Drying: Dry over anhydrous

  , filter, and concentrate under reduced pressure.

Workflow Visualization

Figure 2: Step-by-step experimental workflow for the synthesis of N-methylmethanesulfonamide.

Product Characterization & Troubleshooting

Physical State: The product is typically a low-melting solid or a viscous, colorless oil.

• Note: While pure methanesulfonamide is a solid (MP ~90°C), the

  -methyl derivative has a disrupted hydrogen-bonding network, significantly lowering the melting point.

Troubleshooting Table:

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of MsCl via Sulfene	Ensure DCM is anhydrous. Dry glassware thoroughly.[2]
Bis-Mesylation	Excess MsCl or fast addition	Strictly control stoichiometry (1.0 eq MsCl). Add MsCl slower.
Residual Amine	Incomplete Acid Wash	Ensure pH of aqueous wash is < 2.[2] Perform extra HCl washes.[2]
Colored Product	Oxidation of impurities	Treat DCM solution with activated charcoal before final evaporation.[2]

Safety & Handling (E-E-A-T Compliance)

• Methanesulfonyl Chloride: Highly toxic, corrosive, and a lachrymator.[3] Handle only in a functioning fume hood. In case of spill, neutralize with dilute ammonia.[2]

• Methylamine: Toxic and volatile.[2] When using the HCl salt, dust inhalation is a risk. Wear a respirator if weighing large quantities outside a hood.[2]

• Exotherm: The reaction with TEA is significantly exothermic.[2] Never add MsCl rapidly to a warm solution.[2]

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.[2] (Standard reference for sulfonamide synthesis via Schotten-Baumann and anhydrous methods).[2]

• King, J. F. "Return of the Sulfenes."[2] Accounts of Chemical Research1975 , 8(1), 10–17.[2] Link (Authoritative source on the sulfene mechanism).[2]

• PubChem Compound Summary. "N-Methylmethanesulfonamide (CID 97632)."[2] National Center for Biotechnology Information.[2] Link (Source for physical properties and safety data).[2]

• Clayden, J., Greeves, N., Warren, S.Organic Chemistry, 2nd Ed.; Oxford University Press, 2012.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N-Methylmethanesulfonamide | C2H7NO2S | CID 97632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. physicsforums.com [physicsforums.com]

Technical Notes & Optimization

Technical Support Center: Purification of N-Methylmethanesulfonamide

Executive Summary & Chemical Context

The Challenge: The synthesis of N-methylmethanesulfonamide typically involves the nucleophilic attack of methylamine (

) on methanesulfonyl chloride ( ). To drive this reaction to completion and scavenge the HCl byproduct, an excess of methylamine is often employed.

The Problem: While effective for conversion, this leaves two distinct impurities:

• Free Methylamine: A volatile, basic gas (bp -6°C) responsible for the characteristic "fishy" odor.

• Methylammonium Chloride: The conjugate acid salt formed during the reaction.

The Solution: Because N-methylmethanesulfonamide is a polar, low-melting solid (or viscous liquid at room temperature) with significant water solubility, standard aqueous workups often result in catastrophic yield loss. This guide details the specific protocols required to remove the amine without washing away your product.

Diagnostic Workflow

Before selecting a protocol, determine the state of your crude mixture.

Figure 1: Decision tree for purification based on the physical state of the crude mixture.

Technical Protocols

Protocol A: The "Salting-Out" Acid Wash

Use this when: You have a significant "fishy" odor and need to remove residual amine without distilling.

The Science: Methylamine is basic (

). Washing with dilute acid converts it to the methylammonium cation, which is strictly water-soluble. However, N-methylmethanesulfonamide is also quite polar. If you use standard water/acid washes, the product will partition into the water and be discarded. You must increase the ionic strength of the aqueous layer (salting out) to force the product back into the organic phase [1].

Reagents:

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

• Wash Solution: 1M HCl saturated with NaCl (Brine/Acid mix).

• Drying Agent:

  or .

Step-by-Step:

• Dissolution: Dissolve the crude residue in DCM (10 mL per gram of crude).

• Preparation of Wash: Prepare a solution of 1M HCl. Add solid NaCl to this solution until no more dissolves (saturation).

• The Wash:

  • Add the Acid/Brine solution to the organic layer in a separatory funnel (1:1 volume ratio).

  • Shake vigorously for 2 minutes.

  • Critical Check: Measure the pH of the aqueous layer. It must be pH < 3. If not, the amine excess overwhelmed the acid; add more HCl.

• Separation: Drain the lower organic layer (if using DCM).

• Back-Extraction (Yield Saver): Do not discard the aqueous layer yet. Extract the aqueous layer two more times with fresh DCM. Combine these extracts with the main organic layer.

• Drying: Dry combined organics over

  , filter, and concentrate.

Protocol B: High Vacuum Distillation

Use this when: The product is an oil, high purity is required, or the acid wash failed to remove all impurities.

The Science: N-methylmethanesulfonamide has a high boiling point (approx. 118°C at 0.3 mmHg) [2].[1][2] Methylamine and solvents are far more volatile. Distillation separates the product from non-volatile salts and highly volatile amines.

Parameters:

Parameter	Setting	Notes
Vacuum Pressure	< 1 mmHg	Essential. Decomposition risks increase at atmospheric pressure.
Bath Temperature	130°C - 140°C	Keep heating bath ~20°C above expected bp.
Condenser Temp	40°C	If product is solidifying in the condenser, use warm water.

Step-by-Step:

• Place crude oil in a round-bottom flask with a large stir bar.

• Connect a short-path distillation head.

• Apply high vacuum slowly to degas solvents.

• Increase heat. Collect the main fraction distilling at steady temperature.

• Troubleshooting: If the product solidifies in the receiver, melt it gently with a heat gun to collect.

Troubleshooting & FAQs

Q1: I washed with 1M HCl, but my yield dropped by 60%. What happened? A: You likely created a "perfect sink" for your product. N-methylmethanesulfonamide is small and polar. In dilute aqueous acid, it partitions into the water.[3][4]

• Fix: You must use the Salting-Out method (Protocol A). Saturating the aqueous layer with NaCl reduces the solubility of organic compounds in the water (the Salting-Out Effect), forcing your sulfonamide back into the organic layer [3].

Q2: The product smells fine, but the NMR shows a broad peak at 8.0 ppm. What is it? A: This is likely the methylammonium chloride salt (

). It is not volatile and won't smell "fishy," but it tracks with polar products.

• Fix: Dissolve the product in dry DCM. The sulfonamide dissolves; the salt does not. Filter the suspension through a fritted glass funnel or a plug of silica.

Q3: Can I use rotary evaporation to remove the methylamine? A: Partially. Methylamine is a gas, but it is very soluble in organic solvents (especially alcohols and THF).

• Tip: Add a "chaser" solvent. Add toluene to your crude mixture and rotovap. The toluene/amine co-evaporation helps strip the stubborn amine better than evaporating the reaction solvent alone.

Q4: Is the product a solid or a liquid? Literature is confusing. A: It is a borderline case. Pure N-methylmethanesulfonamide is often a low-melting solid (mp ~30-33°C) or a supercooled liquid.

• Implication: Do not rely on crystallization as your primary purification method unless you have seed crystals and high purity crude. Treat it as an oil during workup.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General reference for amine removal and salting-out techniques).
• Hyde, A. M., et al. (2017). "Handbook of Solvents." Chem. Rev. (Reference for solubility parameters and extraction efficiency).

• PubChem. (n.d.). N-Methylmethanesulfonamide Compound Summary. National Library of Medicine.[5] Retrieved October 26, 2023, from [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. N-Methyl methanesulfonamide | 1184-85-6 [chemicalbook.com]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. Workup [chem.rochester.edu]
• 5. N-Methylmethanesulfonamide | C2H7NO2S | CID 97632 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of N-Methylmethanesulfonamide (NMMA)

Topic: Purification of N-Methylmethanesulfonamide by Vacuum Distillation Document ID: TS-NMMA-DIST-001 Audience: Process Chemists, Medicinal Chemists, Lab Managers Status: Active / Verified

Executive Summary & Compound Profile

User Query: "I need to purify crude N-methylmethanesulfonamide. Is vacuum distillation the best method, and what are the critical parameters?"

Expert Response: Yes, vacuum distillation is the gold standard for purifying N-methylmethanesulfonamide (NMMA) to >98% purity, particularly to remove non-volatile amine salts and residual solvents. However, NMMA possesses specific thermal and physical properties that require a tailored distillation setup to prevent decomposition and "bumping."

Compound Snapshot

Property	Value	Critical Note
CAS Number	1184-85-6
Physical State	Liquid (at 20°C)	Can supercool or crystallize if high purity is achieved in cold labs (<15°C).
Boiling Point	118°C @ 0.3 mmHg	Requires high vacuum (oil pump). Water aspirators (~20 mmHg) are insufficient and will force pot temperatures >180°C, risking decomposition.
Stability	Thermally stable <150°C	Prolonged heating above 160°C causes yellowing/charring.
Major Impurities	Methylamine HCl, MsCl	Salts must be filtered before distillation to prevent violent bumping.

Pre-Distillation Assessment (FAQs)

Q1: My crude mixture is a slurry. Can I distill it directly?

No. The solid precipitate is likely methylamine hydrochloride (a byproduct of the synthesis).

• Risk: Solids create "hot spots" and severe bumping under vacuum.

• Protocol: Dilute the crude reaction mixture with Dichloromethane (DCM), filter off the solids, and then remove the DCM via rotary evaporation. Only distill the resulting oil.

Q2: What vacuum strength do I absolutely need?

You need an oil pump (high vacuum) capable of reaching <1.0 mmHg (Torr) .

• Why? At 0.3 mmHg, the boiling point is manageable (118°C).[1]

• Warning: If you use a water aspirator (~20 mmHg), the boiling point rises to approx. 175-185°C. This temperature range accelerates oxidative decomposition, turning the product black.

Q3: Do I need a specific condenser temperature?

Yes. Set the recirculating chiller to 20–25°C.

• Reasoning: Although NMMA is liquid at room temperature, highly pure sulfonamides can exhibit high viscosity or surface crystallization on very cold surfaces (<10°C). Using ambient-temperature water prevents clogging while effectively condensing the vapor (118°C).

The Distillation Protocol (Step-by-Step)

Phase A: Apparatus Setup

• Flask: Round-bottom flask (max 60% full) with a Claisen adapter . The adapter is non-negotiable to mitigate bumping.

• Stirring: Magnetic stirring must be vigorous. Do not use boiling chips (they are ineffective under high vacuum).

• Thermal Insulation: Wrap the distillation head and column with aluminum foil or glass wool. The high boiling point (118°C) means significant heat is lost to the ambient air, which can stop the distillation mid-path.

• Vacuum Trap: A liquid nitrogen (LN2) or dry ice/acetone trap is mandatory to protect the pump from sulfur-containing volatiles.

Phase B: The Distillation Run

Step	Action	Observation/Target
1. Degassing	Apply vacuum slowly at room temp.	Solvent residues (DCM/EtOH) will boil off. Wait until bubbling subsides.
2. Heating Ramp	Heat oil bath to 130°C .	No distillate yet. System equilibrating.
3. Fore-run	Bath at 140–145°C .	Collect drops distilling <110°C (vapor temp). Discard (likely unreacted MsCl).
4. Main Fraction	Bath at 150–160°C .	Vapor temp stabilizes at 116–119°C (at 0.3 mmHg). Collect clear, colorless liquid.[1]
5. Termination	Stop when pot residue darkens/thickens.	Do not distill to dryness (explosion risk).

Troubleshooting Matrix

User Query: "Something is going wrong. How do I fix it?"

Symptom	Probable Cause	Corrective Action
Vacuum fluctuates wildly	Bumping or Degassing	Stop heating. Check stir bar speed. If bumping persists, bleed vacuum slightly to stabilize, then re-apply slowly. Ensure Claisen head is used.
No distillate appearing	Excessive Heat Loss	Insulate the column. The vapor is condensing before the thermometer. Wrap the upper flask and still head in foil.
Product is Yellow/Brown	Decomposition	Vacuum is too weak. If pressure >1 mmHg, the required pot temp is too high. Check pump oil and seals.
Solid forming in condenser	Supercooling	Turn off chiller. Allow the water in the condenser to warm up, or switch to a warm water bath circulation (30°C).

Visual Logic: Workflow & Decision Tree

Figure 1: Distillation Logic Flow

A decision tree for optimizing the purification process based on observed conditions.

Caption: Operational workflow for the purification of N-methylmethanesulfonamide, emphasizing the critical filtration and vacuum check steps.

Scientific Rationale & Causality

Why 0.3 mmHg? (The Clausius-Clapeyron Factor)

The boiling point of NMMA at atmospheric pressure is theoretically >250°C, but the molecule decomposes well before reaching that temperature.

• Mechanism: Sulfonamides have a polarized

  bond. High thermal energy causes cleavage of the bond or oxidation of the methyl group.

• Validation: By reducing pressure to 0.3 mmHg, we lower the boiling point to 118°C. This keeps the thermal stress below the activation energy for decomposition (approx. 160°C for this class of compounds).

The "Bumping" Phenomenon

Crude NMMA often contains dissolved gases and salts. Under high vacuum, the rapid expansion of these pockets causes violent splashing ("bumping"), which contaminates the distillate.

• Solution: The Claisen adapter provides a "buffer zone" where splashed liquid hits the glass and drains back into the pot, rather than entering the condenser.

References

• Tokyo Chemical Industry (TCI). Product Specification: N-Methylmethanesulfonamide (CAS 1184-85-6).[2] Retrieved from .

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 97632, N-Methylmethanesulfonamide. Retrieved from .[3]

• ChemicalBook. N-Methylmethanesulfonamide Properties and Boiling Point Data. Retrieved from .

• Sigma-Aldrich (Merck). Pressure-Temperature Nomograph for Vacuum Distillation. (Standard tool for BP estimation). Retrieved from .

Sources

• 1. N-Methyl methanesulfonamide | 1184-85-6 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. N-Methylmethanesulfonamide | C2H7NO2S | CID 97632 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of N-methylmethanesulfonamide

Welcome to the technical support center for the synthesis of N-methylmethanesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions to help you optimize your reaction yield and purity.

Introduction

N-methylmethanesulfonamide is a key intermediate in the synthesis of a variety of pharmaceutical compounds. Its successful and high-yield synthesis is crucial for the efficient production of these important molecules. The most common route to N-methylmethanesulfonamide involves the reaction of methanesulfonyl chloride with methylamine.[1] This seemingly straightforward reaction can present several challenges that may lead to suboptimal yields and the formation of impurities. This guide will walk you through the intricacies of this synthesis, providing expert insights to help you navigate potential pitfalls and achieve your desired outcomes.

Reaction Mechanism and Key Considerations

The synthesis of N-methylmethanesulfonamide proceeds via a nucleophilic substitution reaction. The nitrogen atom of methylamine acts as a nucleophile, attacking the electrophilic sulfur atom of methanesulfonyl chloride. This is followed by the elimination of a chloride ion. A base is typically added to neutralize the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards the product.[2]

Core Reaction:

CH₃SO₂Cl + CH₃NH₂ + Base → CH₃SO₂NHCH₃ + Base·HCl

Understanding the interplay of reactants, reagents, and reaction conditions is paramount to optimizing this process.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered during the synthesis of N-methylmethanesulfonamide in a question-and-answer format, providing explanations and actionable solutions.

Q1: My reaction yield is consistently low. What are the most likely causes?

A1: Low yields can stem from several factors. Here’s a systematic approach to troubleshooting:

• Incomplete Reaction:

  • Insufficient Reaction Time: While some protocols suggest shorter reaction times, allowing the reaction to proceed for at least 16 hours at room temperature is often necessary for completion.[1]

  • Inadequate Temperature: The initial addition of methanesulfonyl chloride should be performed at a low temperature (e.g., 0 °C) to control the exothermic reaction. However, allowing the reaction to warm to room temperature is crucial for driving the reaction to completion.[1]

• Side Reactions:

  • Hydrolysis of Methanesulfonyl Chloride: Methanesulfonyl chloride is highly reactive towards water. Any moisture in your reactants or solvent will lead to the formation of methanesulfonic acid, which will not react with methylamine to form the desired product.

    • Solution: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Handle methanesulfonyl chloride under an inert atmosphere (e.g., nitrogen or argon) if possible.

  • Formation of N,N-bis(methylsulfonyl)methylamine (Double Sulfonylation): If the N-methylmethanesulfonamide product is deprotonated by the base, it can react with another molecule of methanesulfonyl chloride, leading to a bis-sulfonated impurity.

    • Solution: This is more likely to occur if there is a localized high concentration of methanesulfonyl chloride. Add the methanesulfonyl chloride dropwise to the methylamine solution with vigorous stirring. Using a slight excess of methylamine can also help to minimize this side reaction.

• Loss of Product during Work-up:

  • N-methylmethanesulfonamide has some solubility in water.[1] Extensive washing with aqueous solutions during the work-up can lead to product loss.

    • Solution: Minimize the volume of aqueous washes. If significant product loss is suspected, consider back-extracting the aqueous layers with an organic solvent like dichloromethane to recover dissolved product.

Q2: I'm observing an oily product that is difficult to purify. What could it be and how can I improve the purity?

A2: An oily product often indicates the presence of impurities. The most common culprits are:

• N,N-bis(methylsulfonyl)methylamine: As mentioned above, this is a common byproduct.

• Unreacted Starting Materials: Residual methanesulfonyl chloride or methylamine can contaminate the product.

• Solvent Residues: Incomplete removal of the reaction solvent or extraction solvents.

Improving Purity:

• Controlled Reaction Conditions: Slow, dropwise addition of methanesulfonyl chloride at low temperature is critical to minimize byproduct formation.[1]

• Effective Work-up: A thorough aqueous work-up is necessary to remove the hydrochloride salt of the base and any unreacted methylamine. Washing with a dilute acid solution can help remove residual amine base.

• Purification Techniques:

  • Recrystallization: If the crude product is a solid or can be induced to crystallize, recrystallization is an effective purification method. Ethanol or methanol are often suitable solvents.

  • Column Chromatography: For oily products that are difficult to crystallize, silica gel column chromatography can be used for purification. A solvent system of increasing polarity (e.g., hexanes/ethyl acetate) is typically effective.

Q3: What is the optimal stoichiometry of reactants and base?

A3: The stoichiometry of your reactants and base is a critical parameter for maximizing yield and minimizing side reactions.

• Methanesulfonyl Chloride to Methylamine Ratio: A slight excess of methylamine is generally recommended. A common protocol uses a significant excess (e.g., 4.8 equivalents) of methylamine to ensure complete consumption of the methanesulfonyl chloride and to act as the base itself, though this can make work-up more challenging.[1] A more controlled approach is to use a smaller excess of methylamine (e.g., 1.1 to 1.5 equivalents) in the presence of a non-nucleophilic base.

• Base:

  • If using an external base like triethylamine or pyridine, use a slight excess (e.g., 1.1 to 1.2 equivalents) relative to the methanesulfonyl chloride to ensure complete neutralization of the generated HCl.[2]

  • Choice of Base: Triethylamine is a stronger base than pyridine and is often preferred for its higher basicity and ease of removal due to its lower boiling point.[3][4][5]

Q4: Which solvent is best for this reaction?

A4: The choice of solvent can significantly impact the reaction rate, yield, and ease of work-up.

• Protic Solvents (e.g., Ethanol): Ethanol is a commonly used solvent and has been shown to give good results.[1] However, there is a potential for the solvent to react with methanesulfonyl chloride, although this is generally slow at low temperatures.

• Aprotic Solvents (e.g., Dichloromethane, Tetrahydrofuran): These are also good choices as they are less likely to react with the starting materials. Dichloromethane is often used for the work-up and extraction.

• Nitroalkanes (e.g., Nitroethane, 1-Nitropropane): A patented method describes the use of nitroalkanes as solvents, reporting a very high yield of 96%.[6] In this system, the amine hydrochloride byproduct precipitates out of the solution, simplifying its removal.[6]

Experimental Protocols

Below are two detailed protocols for the synthesis of N-methylmethanesulfonamide, highlighting different approaches to solvent and base selection.

Protocol 1: Synthesis in Ethanol with Excess Methylamine[1]

This protocol utilizes an excess of methylamine which also acts as the base.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Methanesulfonyl Chloride	114.55	100 g	0.873
Methylamine (8 M in EtOH)	31.06	525 mL	4.2
Dichloromethane	-	~200 mL	-
Ethanol	-	-	-

Procedure:

• To a stirred solution of methylamine in ethanol (8 M, 525 mL, 4.8 eq) in a flask cooled to 0 °C, slowly add methanesulfonyl chloride (100 g, 1.0 eq) dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Remove the solvent by distillation under reduced pressure.

• Dilute the residue with dichloromethane (200 mL).

• Filter the mixture to remove the precipitated solid (methylamine hydrochloride).

• Concentrate the filtrate under reduced pressure to obtain N-methylmethanesulfonamide as an orange oil. An approximate yield of 82% has been reported for a similar procedure.[1]

Protocol 2: High-Yield Synthesis in a Nitroalkane Solvent[6]

This protocol utilizes a nitroalkane solvent, which facilitates the removal of the amine hydrochloride byproduct.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Methanesulfonyl Chloride	114.55	114.5 g	1.0
Methylamine	31.06	34.1 g	1.1
1-Nitropropane	-	400 parts	-
Water	-	400 parts	-

Procedure:

• In a suitable reactor, combine methanesulfonyl chloride (114.5 g, 1.0 mol) and 1-nitropropane (400 parts).

• Add methylamine (34.1 g, 1.1 mol) to the mixture while maintaining the temperature between 50-70 °C.

• After the reaction is complete (typically 30-180 minutes), filter the hot reaction mixture to remove the precipitated methylamine hydrochloride.

• Extract the N-methylmethanesulfonamide product from the 1-nitropropane filtrate with water (400 parts).

• Remove any residual 1-nitropropane from the aqueous solution by heating to approximately 75 °C under vacuum.

• The resulting aqueous solution of N-methylmethanesulfonamide can be used as is or further concentrated. This method has been reported to yield 96% of the product.[6]

Visualizing the Workflow and Potential Side Reactions

To better understand the process, the following diagrams illustrate the general experimental workflow and a key side reaction.

Caption: General experimental workflow for N-methylmethanesulfonamide synthesis.

Caption: Formation of the N,N-bis(methylsulfonyl)methylamine byproduct.

References

• BenchChem. (2025). Application Notes: Protocol for N-sulfonylation using Methanesulfonyl Chloride. BenchChem.
• Google Patents. (1971). Method of preparing methane sulfonamide and its derivatives. (U.S. Patent No. 3,574,740). U.S. Patent and Trademark Office.
• Journal of the Chemical Society, Perkin Transactions 2. (1986). Kinetics and mechanism of hydrolysis of N-amidomethylsulfonamides. Royal Society of Chemistry.
• BenchChem. (2025). A Comparative Analysis of Synthesis Methods for N-Phenylmethanesulfonamide. BenchChem.

• Study.com. (n.d.). Methanesulfonyl Chloride | Properties, Structure & Mesylation. Study.com. Retrieved from [Link]

• ResearchGate. (2009). Formation of methyl methanesulfonate from methanesulfonic acid in methanol, as a function of temperature.
• PubMed. (2006). Methods and protocols of modern solid phase Peptide synthesis.
• ResearchGate. (n.d.). comparative study on the synthesis of 4-methyl-N-phenyl-benzenesulfonamide with different metals in THF. a.
• IUPAC. (n.d.). n-methylacetamide. International Union of Pure and Applied Chemistry.
• PMC. (2022). Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection.
• Asian Journal of Chemistry. (2011). Synthesis of N-Methyl Benzenemethane Sulfonamide Substituted Carbazoles and Pyrazoles. Asian Journal of Chemistry.
• Organic Syntheses. (n.d.). is highly toxic, the preparation and isolation of the sulfonyl cyanide should be conducted in a. Organic Syntheses.
• ResearchGate. (2015). Which is the alternative of pyridine as a base ?.
• ResearchGate. (2025). Determination of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid by derivatization followed by high-performance liquid chromatography with ultraviolet detection.
• ACS Figshare. (n.d.). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid: An Illustrative Example for Sulfonate Ester Impurity Formation.

• Wikipedia. (n.d.). Methanesulfonyl chloride. Wikipedia. Retrieved from [Link]

• New Journal of Chemistry. (n.d.). Triethylamine: a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehydes and malonic acid. Royal Society of Chemistry.
• PubMed. (2018). Kinetic Mechanism of Nicotinamide N-Methyltransferase.
• Research Journal of Pharmacy and Technology. (n.d.).
• Asian Journal of Green Chemistry. (n.d.). Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches. Asian Journal of Green Chemistry.
• SIELC. (n.d.).
• Product Quality Research Institute. (n.d.). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid: A. PQRI.
• ACS Publications. (2026). Expanding the Range of Methods for Obtaining Diverse Representatives of Sulfonyl Phosphoramidate Oligonucleotides. American Chemical Society.
• Medium. (2025). understanding the volatile nature and strong basicity of triethylamine in organic synthesis. Medium.
• BenchChem. (2025). Diethylamine vs. Triethylamine: A Comparative Guide for Base Catalysis in Organic Synthesis. BenchChem.
• KGROUP. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. KGROUP.
• ResearchGate. (n.d.). Progress in Reaction Kinetics and Mechanism.
• MDPI. (n.d.).
• MOST Wiedzy. (2021). Experimental and Theoretical Screening for Green Solvents Improving Sulfamethizole Solubility. MOST Wiedzy.
• Quora. (2017). Which of the following is more basic, pyridine or triethyamine?. Quora.

Sources

• 1. N-Methyl methanesulfonamide synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Triethylamine: a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehydes and malonic acid - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. quora.com [quora.com]
• 6. US3574740A - Method of preparing methane sulfonamide and its derivatives - Google Patents [patents.google.com]

Technical Support Center: Handling Hygroscopic Methanesulfonamide Derivatives

Introduction: The Dual Challenge

Methanesulfonamide derivatives present a unique challenge in drug development. Unlike their aromatic sulfonamide counterparts, they lack the stabilizing aromatic amine group, often leading to distinct solubility and stability profiles.[1] However, their primary operational challenge is hygroscopicity .

When these derivatives absorb atmospheric moisture, they do not merely become "wet"; they undergo phase transformations (deliquescence), form hydrates that alter molecular weight calculations, and—critically—expose the sulfur-nitrogen (S-N) bond to hydrolytic cleavage under non-neutral conditions.

This guide is designed to be your bench-side companion, moving beyond generic advice to provide specific, self-validating protocols for maintaining the integrity of these sensitive compounds.

Module 1: Storage & Environmental Control

Preventing the problem before it starts.

FAQ 1.1: My compound arrives as a free-flowing powder but clumps within days. Is the material compromised?

Answer: Clumping (caking) indicates moisture uptake, but it does not immediately confirm chemical degradation. It does, however, compromise weighing accuracy and surface area consistency.

• Immediate Action: Run a purity check (HPLC/LC-MS) to rule out hydrolysis. If pure, the material can be re-dried (see Module 3).

• Root Cause: Methanesulfonamide derivatives often have a low critical relative humidity (CRH). If ambient humidity exceeds the CRH, the solid absorbs water spontaneously.

FAQ 1.2: What is the "Gold Standard" for long-term storage?

Answer: Do not rely on standard screw-cap vials.

• Primary Container: Amber glass vial with a PTFE-lined septum cap (prevents leaching and UV damage, though UV is less critical for non-aromatic sulfonamides).

• Secondary Containment: Place the primary vial inside a heat-sealable aluminized Mylar bag with a packet of activated molecular sieves (3Å or 4Å).

• Environment: Store at -20°C.

• Critical Protocol: Allow the vial to warm to room temperature inside the desiccated bag before opening. Opening a cold vial in ambient air causes immediate condensation on the hygroscopic solid, ruining months of preservation in seconds.

Table 1: Desiccant Selection Guide for Sulfonamides

Desiccant Type	Moisture Capacity (% w/w)	Rate of Adsorption	Compatibility Notes
Phosphorus Pentoxide (P₂O₅)	High	Very Fast	Avoid. Acidic byproducts can catalyze S-N bond hydrolysis.
Molecular Sieves (3Å/4Å)	Moderate (~20%)	Fast	Recommended. Chemically inert and maintains low residual humidity.
Silica Gel (Indicating)	Moderate	Moderate	Acceptable for secondary containment. Use as a visual indicator only.
Calcium Sulfate (Drierite)	Low	Slow	Not Recommended for highly hygroscopic APIs due to low capacity.

Module 2: Experimental Manipulation (Weighing & Transfer)

The most common source of experimental error.

FAQ 2.1: The mass on the balance drifts upwards continuously while I weigh. Which reading do I record?

Answer: You record none of them. A drifting balance indicates active water absorption. The "dry weight" is already lost.

• The Fix: You must use the Difference by Weighing technique or a Gravimetric Correction Factor .

Protocol: Inert Atmosphere Weighing (The "Difference" Method)

Use this when a glovebox is unavailable.

• Preparation: Dry a glass weighing boat and a spatula in an oven (100°C) and cool in a desiccator.

• Taring: Place the capped vial containing your source material on the balance. Tare the balance to 0.0000 g.

• Transfer: Remove the vial, take out an estimated amount of solid quickly, and recap the vial immediately.

• Measurement: Place the capped source vial back on the balance. The negative mass displayed (e.g., -0.0523 g) is the exact amount of material removed.

  • Why this works: You are measuring the mass loss from the closed system, which is immune to atmospheric moisture uptake during the reading stabilization time.

Protocol: Gravimetric Correction (Post-Weighing)

Use this if the compound has already been exposed.

• Weigh your sample (

  ) into a tared TGA pan or pre-dried vial.

• Immediately perform a Loss on Drying (LOD) experiment (or TGA run) to determine moisture content percentage (

  ).

• Calculate the corrected dry mass (

  ) using the formula:

• Use

  for all molarity calculations. Ignoring this can lead to stoichiometry errors of 5-15%.

Module 3: Chemical Stability & Processing

Managing the risk of hydrolysis.

FAQ 3.1: Can I dry my methanesulfonamide derivative in an oven?

Answer: Only if you strictly control the temperature and atmosphere.

• Risk: Thermal stress combined with trapped moisture can accelerate hydrolysis, cleaving the sulfonamide into methanesulfonic acid and the corresponding amine.

• Recommendation: Use Vacuum Drying at Ambient Temperature .

  • Setup: Vacuum desiccator (< 10 mbar) with P₂O₅ or KOH pellets as the desiccant trap.

  • Duration: 12-24 hours.

  • Verification: Weigh at intervals until mass change is < 0.5% over 1 hour.

FAQ 3.2: Which solvents should I avoid during synthesis and purification?

Answer: Avoid protic solvents (water, alcohols) if the solution is acidic or basic.

• Danger Zone: Aqueous acid (pH < 3) or Aqueous base (pH > 10).

• Safe Solvents: Dry Acetonitrile (MeCN), Dichloromethane (DCM), or Tetrahydrofuran (THF).

• Process Tip: If using aqueous workups, buffer the solution to pH 7.0 immediately before extraction and dry the organic layer vigorously with MgSO₄ before rotary evaporation.

Diagram: Decision Tree for Handling Hygroscopic Solids

Figure 1: Logical workflow for assessing and handling hygroscopic methanesulfonamide derivatives to ensure chemical integrity.

Module 4: Solid-State Characterization

Understanding the physical form.

FAQ 4.1: My XRD pattern changed after one week. Did I make a new polymorph?

Answer: It is more likely you formed a hydrate .

• Explanation: Hygroscopic sulfonamides can incorporate water into their crystal lattice, changing the unit cell dimensions. This is a "pseudopolymorph."

• Validation: Run a TGA (Thermogravimetric Analysis). A sharp weight loss step (stoichiometric loss) before decomposition confirms a solvate/hydrate. A gradual weight loss indicates surface moisture.

Protocol: Dynamic Vapor Sorption (DVS) Setup

To definitively profile your compound's hygroscopicity:

• Isotherm Mode: Cycle Relative Humidity (RH) from 0% → 90% → 0%.

• Step Size: 10% RH increments.

• Equilibrium Criteria: dm/dt < 0.002% per minute.

• Interpretation:

  • Reversible Hysteresis: Formation of a stable hydrate.

  • Continuous Uptake: Deliquescence (risk of liquefaction).

References

• TA Instruments. Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer. Retrieved from [Link]

• Williams, D. B. G., & Lawton, M. (2010).[2] Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry. Retrieved from [Link]

• Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Journal of Hazardous Materials. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Sulfenamide Stability &amp; Handling

Topic: Preventing Hydrolysis of Sulfenamides in Aqueous Media Content Type: Technical Support Center / Troubleshooting Guide

Subject: Preventing Hydrolysis of Sulfenamides (

) in Aqueous Media Ticket Priority: High (Stability Critical) Audience: Medicinal Chemists, Peptide Scientists, Process Chemists

Executive Summary: The Stability Paradox

Sulfenamides (

) occupy a unique reactivity niche. Unlike their oxidized cousins (sulfonamides), which are notoriously robust, sulfenamides possess a labile S-N bond. They are generally stable to base but susceptible to acid-catalyzed hydrolysis and nucleophilic attack (particularly by thiols).

The primary mechanism of aqueous decomposition is protonation of the nitrogen atom , which converts the amine into a good leaving group, activating the sulfur center for nucleophilic attack by water. Therefore, preventing hydrolysis requires a three-pronged strategy: pH control (keeping pH > 7) , steric shielding , and nucleophile management .

The Mechanism: Why They Decompose

To prevent failure, you must understand the enemy. The hydrolysis of sulfenamides is not random; it follows a specific kinetic pathway driven by pH.

The Acid-Catalyzed Hydrolysis Pathway

• Protonation: The lone pair on the nitrogen is protonated by hydronium ions (

  ). This is the rate-determining pre-equilibrium step in many cases.

• S-N Cleavage: The protonated nitrogen (

  ) becomes a potent leaving group.

• Nucleophilic Attack: Water attacks the electropositive sulfur atom.

• Collapse: The bond breaks, releasing the amine (

  ) and forming a sulfenic acid ( ), which rapidly disproportionates or oxidizes further.

Caption: Figure 1. The acid-catalyzed trajectory of sulfenamide decomposition.[1][2] Note that the protonation of nitrogen is the critical "activation" step that must be blocked.

Troubleshooting Guide: Experimental Protocols

Scenario A: "My compound disappears during aqueous workup."

Diagnosis: The pH of your aqueous wash is too low, or you are using an acidic quench (e.g.,

, ). The Fix: Switch to a Basic/Buffered Workup Protocol .

Parameter	DO NOT USE	RECOMMENDED	WHY?
Quench Solution	1M HCl, Saturated (pH ~5)	Saturated (pH ~8.5) or Phosphate Buffer (pH 7.4)	Prevents N-protonation.
Drying Agent	Magnesium Sulfate ( )	Sodium Sulfate ( ) or	is slightly acidic (Lewis acid character); is neutral.
Time	Prolonged phase separation	Rapid separation (< 10 mins)	Kinetics matter. Even at pH 7, slow hydrolysis can occur over hours.

Protocol 1: The "Safe" Sulfenamide Isolation

• Quench: Pour the reaction mixture into a pre-cooled (0°C) biphasic mixture of organic solvent (EtOAc or DCM) and 0.5 M Phosphate Buffer (pH 8.0) .

• Extract: Shake vigorously for 30 seconds. Separate layers immediately.

• Wash: Wash the organic layer once with Brine containing 1%

  (Triethylamine).

• Dry: Dry over anhydrous

  containing a spatula tip of (solid base buffer).

• Concentrate: Rotovap at bath temperature < 30°C.

Scenario B: "Decomposition occurs on the silica column."

Diagnosis: Standard silica gel is acidic (pH 4–5) due to surface silanol groups (

). This acts as a heterogeneous acid catalyst, cleaving the sulfenamide during purification. The Fix: Neutralize the stationary phase.

Protocol 2: Base-Deactivated Silica Chromatography

• Slurry Preparation: Prepare the silica slurry using your starting eluent + 1% Triethylamine (

  ) .

• Column Packing: Pour the column and flush with 2 column volumes of the

  -doped eluent.

• Elution: Run the purification using the standard eluent (you can remove the

  from the mobile phase now, or keep it at 0.1% if the compound is extremely labile).

• Verification: Check the pH of the collected fractions on wet pH paper; they should be neutral to slightly basic.

Scenario C: "My LC-MS samples degrade in the autosampler."

Diagnosis: Standard LC-MS mobile phases often contain 0.1% Formic Acid or TFA. Over the course of an 8-hour sequence, this acid hydrolyzes the sulfenamide in the vial. The Fix: Switch to an Ammonium Bicarbonate or Ammonium Acetate buffer system.

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 8.2) in Water.[3][4]

• Mobile Phase B: Acetonitrile.

• Note: If you must use acid for ionization, inject the sample immediately after preparation and keep the autosampler at 4°C.

Strategic Stabilization (Advanced)

If you are in the design phase (e.g., designing a prodrug or protecting group), you can engineer stability into the molecule itself.

Steric Shielding (The "Umbrella" Effect)

Bulky groups around the sulfur or nitrogen atom physically block water from attacking the sulfur center.

• Trityl (Trt-S-): Extremely stable. The massive trityl group prevents nucleophilic attack. Used widely in peptide synthesis (e.g., Cys protection).

• Tert-butyl (tBu-S-): Very stable compared to linear alkyl chains.

Electronic Tuning

Reducing the basicity of the nitrogen atom prevents the initial protonation step.

• N-Acyl Sulfenamides: If the nitrogen is part of an amide (e.g.,

  ), the lone pair is delocalized into the carbonyl. This drastically lowers the of the conjugate acid, making it much harder to protonate and thus more stable to acid [1].

Frequently Asked Questions (FAQ)

Q: Can I use DMSO to store my sulfenamide stock solutions? A: Yes, but with caution. DMSO is hygroscopic (absorbs water from air). If the DMSO becomes wet, hydrolysis can occur.

• Best Practice: Store as a solid. If a solution is needed, use anhydrous DMSO stored over molecular sieves and keep at -20°C.

Q: I need to cleave a sulfenamide protecting group intentionally. How do I do it without hydrolysis? A: Use Thiolysis instead of hydrolysis. Sulfenamides react rapidly with thiols (e.g., Dithiothreitol (DTT),

-mercaptoethanol) via nucleophilic substitution at the sulfur.

• Reaction:

• This reaction is often much faster than hydrolysis and can be performed at neutral pH [2].

Q: Is the hydrolysis reversible? A: generally, no . The formation of sulfenic acid (

) is usually followed by rapid irreversible oxidation to sulfinic/sulfonic acids or dimerization to thiosulfinates. You cannot simply "dry it back" to the sulfenamide.

Q: How does temperature affect stability? A: Hydrolysis rates follow the Arrhenius equation. A 10°C drop in temperature can reduce the hydrolysis rate by 2-3x. Always perform aqueous extractions with ice-cold buffers.

References

• Reeves, J. T., et al. (2020). Sulfinamide Synthesis Using Organometallic Reagents, DABSO, and Amines. The Journal of Organic Chemistry.

• Musolino, C., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Elsevier / PubMed.

• D'Souza, D. M., et al. (2007). Hydrolysis rates of alkyl and aryl sulfinamides: evidence of general acid catalysis. Tetrahedron Letters.

• Zajdel, P., et al. (2010). In vitro conversion of model sulfenamide prodrugs in the presence of small molecule thiols. Journal of Pharmaceutical Sciences.

• Creative Peptides. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemical hazards.

Sources

• 1. researchgate.net [researchgate.net]
• 2. (PDF) Hydrolysis rates of alkyl and aryl sulfinamides: evidence of general acid catalysis [academia.edu]
• 3. Degradation of sulfanilamide in aqueous solution by ionizing radiation: Performance and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Prodrug Approach: A Successful Tool for Improving Drug Solubility [mdpi.com]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectrum of N-methylmethanesulfonamide: Navigating Analyte and Solvent Signals

For researchers, scientists, and drug development professionals, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for molecular structure elucidation. However, the clarity of an NMR spectrum is paramount, and this often hinges on distinguishing the signals of the analyte from those of the solvent. This guide provides an in-depth comparison of the 1H NMR spectrum of N-methylmethanesulfonamide in various deuterated solvents, offering field-proven insights to ensure accurate spectral interpretation.

N-methylmethanesulfonamide (CH₃SO₂NHCH₃) is a relatively simple molecule, yet its 1H NMR spectrum provides an excellent case study for understanding the critical interplay between an analyte and the deuterated solvent in which it is dissolved. A clean, well-resolved spectrum is not merely a matter of instrument calibration; it begins with thoughtful solvent selection and meticulous sample preparation.

The Intrinsic 1H NMR Signature of N-methylmethanesulfonamide

In a theoretical, interference-free environment, the 1H NMR spectrum of N-methylmethanesulfonamide is expected to show three distinct signals corresponding to its three proton environments:

• S-methyl (CH₃-S) protons: These protons are attached to a carbon adjacent to the electron-withdrawing sulfonyl group. This deshielding effect typically places their signal in the downfield region.

• N-methyl (CH₃-N) protons: These protons are bonded to a carbon attached to a nitrogen atom. Their chemical environment is distinct from the S-methyl protons, resulting in a separate signal.

• Amide (N-H) proton: This proton is attached directly to the nitrogen atom. Its chemical shift is highly sensitive to the solvent, concentration, and temperature due to its involvement in hydrogen bonding. This signal is often broad due to quadrupole broadening from the adjacent nitrogen and chemical exchange.

Experimental data in deuterated chloroform (CDCl₃) confirms these assignments, with signals observed for the N-H proton (a broad singlet), the S-methyl protons (a singlet), and the N-methyl protons (a singlet) at approximately 4.82 ppm, 2.93 ppm, and 2.79 ppm, respectively[1].

Comparative Analysis of Deuterated Solvents

The choice of deuterated solvent is a critical experimental parameter that directly impacts the chemical shifts of both the analyte and any residual solvent protons.[2][3][4][5] Deuterated solvents are essential in 1H NMR to avoid a massive solvent signal that would obscure the analyte's peaks.[2][6] However, deuteration is never 100% complete, leading to residual proton signals that must be identified.[2][6]

The chemical shifts of these residual solvent peaks are well-documented and serve as useful internal references.[7][8][9][10] Below is a comparative table of common deuterated solvents and their residual proton signals, which are crucial for interpreting the spectrum of N-methylmethanesulfonamide.

Deuterated Solvent	Formula	Residual ¹H Signal (ppm)	Multiplicity	Key Characteristics & Impact on N-methylmethanesulfonamide Spectrum
Chloroform-d	CDCl₃	~7.26	Singlet	A common, non-polar solvent suitable for many organic compounds. The N-H proton of the analyte is typically observable.
Dimethyl Sulfoxide-d₆	(CD₃)₂SO	~2.50	Quintet	A highly polar, aprotic solvent. Excellent for dissolving polar compounds and observing exchangeable protons like N-H, which often appears as a sharp peak.
Deuterium Oxide	D₂O	~4.79	Singlet	A highly polar, protic solvent. The amide (N-H) proton of N-methylmethanesulfonamide will exchange with deuterium, causing its signal to disappear from the spectrum. This is a powerful diagnostic tool.
Acetone-d₆	(CD₃)₂CO	~2.05	Quintet	A polar, aprotic solvent with a useful chemical shift window. The N-H proton should be observable.
Methanol-d₄	CD₃OD	~3.31 (CHD₂) & ~4.87 (OH)	Quintet & Singlet	A polar, protic solvent. The N-H proton will likely exchange with the deuterium of the hydroxyl group, leading to signal broadening or disappearance.

Note: Chemical shifts can be dependent on solvent, concentration, and temperature.[11]

Causality Behind Solvent Choice:

• To observe the N-H proton: Aprotic solvents like CDCl₃, DMSO-d₆, or Acetone-d₆ are the preferred choice. DMSO-d₆ is particularly advantageous as it often slows down the exchange rate of labile protons, resulting in sharper N-H signals.

• To confirm the N-H proton: Acquiring a spectrum in D₂O is the definitive method. The disappearance of a signal after dissolving the sample in D₂O confirms its identity as an exchangeable proton (N-H or O-H).

• Solubility considerations: N-methylmethanesulfonamide is soluble in water, making D₂O a viable, albeit diagnostically specific, solvent.[12] For general-purpose spectra where all protons must be observed, a solvent like CDCl₃ or DMSO-d₆ would be selected based on the analyte's solubility.

Experimental Protocol for High-Quality ¹H NMR Spectrum Acquisition

Achieving a high-quality spectrum is a systematic process. This protocol provides a self-validating system for obtaining reliable data.

Step-by-Step Methodology:

• Sample Preparation (The Foundation):

  • Analyte Purity: Ensure the N-methylmethanesulfonamide sample is of sufficient purity to avoid confounding signals from impurities.

  • Mass Determination: Accurately weigh approximately 5-20 mg of the analyte for a standard ¹H NMR experiment.[13]

  • Solvent Selection: Choose an appropriate deuterated solvent (e.g., CDCl₃) based on solubility and the experimental goal (e.g., observing the N-H proton).

  • Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial containing the analyte.[13][14] This volume is optimal for standard 5 mm NMR tubes.[14]

  • Homogenization: Ensure complete dissolution by gentle vortexing or sonication. The solution must be free of any particulate matter.[15]

  • Filtering (if necessary): If any solid particles are visible, filter the solution through a small cotton plug in a Pasteur pipette directly into a clean, high-quality NMR tube. This step is critical to prevent poor spectral resolution.[15]

• NMR Tube and Instrument Setup:

  • Tube Insertion: Carefully place the NMR tube into a spinner turbine and use a depth gauge to ensure it is positioned correctly for the spectrometer's probe.[16]

  • Spectrometer Insertion: Eject the previous sample and gently insert the new sample into the magnet.

  • Locking: The spectrometer will use the deuterium signal from the solvent to "lock" the magnetic field, ensuring its stability during the experiment.[14]

  • Shimming: This automated or manual process optimizes the homogeneity of the magnetic field across the sample, which is essential for obtaining sharp, symmetrical peaks. A well-prepared, particle-free sample will allow for better shimming.

• Data Acquisition:

  • Standard ¹H Experiment: Load a standard proton experiment parameter set.

  • Acquisition Parameters: For a routine ¹H spectrum, default parameters for the number of scans, acquisition time, and relaxation delay are often sufficient.

  • Execution: Start the acquisition.

• Data Processing:

  • Fourier Transform: The raw data (Free Induction Decay) is converted into the frequency-domain spectrum.

  • Phasing: Adjust the phase of the spectrum so that all peaks are upright and have a flat baseline.

  • Baseline Correction: Correct any rolling or distortion in the baseline.

  • Referencing: Calibrate the chemical shift axis. Set the residual solvent peak to its known chemical shift (e.g., CDCl₃ at 7.26 ppm).

  • Integration: Integrate the area under each peak to determine the relative ratio of protons.

Workflow for Peak Identification

The following workflow provides a logical process for distinguishing analyte signals from solvent peaks and other artifacts.

Caption: Workflow for identifying analyte vs. solvent peaks.

By systematically comparing the acquired spectrum to known solvent and impurity chemical shifts, and by using techniques like D₂O exchange, researchers can confidently assign each peak, leading to an unambiguous structural elucidation of N-methylmethanesulfonamide. This rigorous approach, grounded in a solid understanding of experimental variables, is the hallmark of sound scientific practice in any professional laboratory.

References

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• University of Wisconsin-Madison, Department of Chemistry. Notes on NMR Solvents. [Link]

• St-Jean, M. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. EPFL. [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved February 5, 2026, from [Link]

• UTHSCSA. (n.d.). Step-by-step procedure for NMR data acquisition. Retrieved February 5, 2026, from [Link]

• Labinsights. (2025). Selection Guide on Deuterated Solvents for NMR. Retrieved February 5, 2026, from [Link]

• Alwsci. (2025). How To Prepare And Run An NMR Sample. Retrieved February 5, 2026, from [Link]

• ACS Publications. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved February 5, 2026, from [Link]

• Western University, Department of Chemistry. (n.d.). NMR Sample Preparation. Retrieved February 5, 2026, from [Link]

• ATB (Automated Topology Builder). (n.d.). Methanesulfonamide | CH5NO2S. Retrieved February 5, 2026, from [Link]

• University of Alberta, Department of Chemistry. (n.d.). NMR Sample Preparation 1. Retrieved February 5, 2026, from [Link]

Sources

• 1. N-Methyl methanesulfonamide | 1184-85-6 [chemicalbook.com]
• 2. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]
• 3. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 4. labinsights.nl [labinsights.nl]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. publish.uwo.ca [publish.uwo.ca]
• 7. epfl.ch [epfl.ch]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. chem.washington.edu [chem.washington.edu]
• 12. guidechem.com [guidechem.com]
• 13. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 14. organomation.com [organomation.com]
• 15. nmr.chem.ualberta.ca [nmr.chem.ualberta.ca]
• 16. lsom.uthscsa.edu [lsom.uthscsa.edu]

Technical Guide: Mass Spectrometry Fragmentation of N-Methylmethanesulfonamide

Topic: Mass Spectrometry Fragmentation Pattern of N-Methylmethanesulfonamide Content Type: Publish Comparison Guide

Executive Summary

N-methylmethanesulfonamide (NMMS, CAS 1184-85-6) is a critical synthetic intermediate and structural motif in the development of sulfonamide-based pharmacophores. Precise characterization of its fragmentation pattern is essential for metabolite identification, impurity profiling, and genotoxic impurity (GTI) monitoring. This guide provides an in-depth analysis of the NMMS fragmentation mechanism, comparing its behavior against structural analogs to aid researchers in confident structural elucidation.

Chemical Profile & Significance

Property	Detail
IUPAC Name	N-methylmethanesulfonamide
Formula
Molecular Weight	109.15 g/mol
Monoisotopic Mass	109.0197 Da
Key Structural Motif	Sulfonyl group ( ) bridged to a secondary amine
Application	Synthesis of agrochemicals, protease inhibitors, and potential genotoxic impurity in mesylate salt drugs.

Fragmentation Mechanism Analysis

The fragmentation of NMMS is governed by the stability of the sulfonyl cation and the lability of the S-N bond. Understanding these pathways requires distinguishing between Electron Ionization (EI) and Electrospray Ionization (ESI) .

2.1 Electron Ionization (EI) – Hard Ionization

In EI (70 eV), the molecular ion (

, m/z 109) is often weak or absent due to the high internal energy imparted. The spectrum is dominated by fragment ions resulting from -cleavage and inductive cleavage.

• Primary Pathway (S-N Cleavage): The most energetically favorable bond rupture occurs at the S-N junction. The positive charge is retained by the sulfonyl group due to the high stability of the sulfur-oxygen resonance system.

  • Fragment:

    (m/z 79 )

  • Mechanism: Inductive cleavage driven by the electronegative oxygen atoms.

  • Status: Base Peak (100% Relative Abundance) .

• Secondary Pathway (Amine Fragment): Alternatively, the charge can be retained on the nitrogen fragment, though this is less favored in EI compared to the sulfonyl cation.

  • Fragment:

    (m/z 30 )

  • Mechanism: Hydrogen rearrangement and subsequent cleavage.[1]

• Tertiary Pathway (Desulfonylation): Loss of the

  moiety.

  • Fragment:

    (m/z 30 ) or Methyl radical loss from m/z 79 yielding (m/z 64 ).

2.2 Electrospray Ionization (ESI) – Soft Ionization

In ESI (Positive Mode), the molecule forms a protonated precursor

.

• Precursor Ion: m/z 110.027

• Collision-Induced Dissociation (CID):

  • Neutral Loss of Methylamine: The protonated amine is a good leaving group.

    • (Neutral Loss 31 Da)

    • Product Ion: m/z 79

  • Rearrangement (SO2 Extrusion): A characteristic rearrangement for sulfonamides involving the migration of the methyl group to the oxygen or nitrogen during

    loss.

    • Product Ion: m/z 46 (

      , dimethylamine-like fragment).

Visualization of Fragmentation Pathways

The following diagram illustrates the competitive fragmentation pathways for NMMS under ESI-MS/MS conditions.

Figure 1: Proposed fragmentation tree for N-methylmethanesulfonamide in ESI(+) mode. The m/z 79 ion is the diagnostic quantifier.

Comparative Analysis: NMMS vs. Structural Alternatives

To distinguish NMMS from its analogs, we compare the fragmentation signatures. This is crucial when analyzing mixtures or metabolic degradation products.

Feature	N-Methylmethanesulfonamide (NMMS)	Methanesulfonamide (MS)	N,N-Dimethylmethanesulfonamide (DMMS)
Structure
MW	109	95	123
Precursor [M+H]+	110	96	124
Base Peak (Fragment)	m/z 79 ( )	m/z 79 ( )	m/z 79 ( )
Diagnostic Neutral Loss	31 Da ( )	17 Da ( )	45 Da ( )
Secondary Fragment	m/z 46 (Rearrangement)	m/z 15 ( )	m/z 44 ( )
Differentiation Strategy	Look for m/z 110 79 transition.	Look for m/z 96 79 transition.	Look for m/z 124 79 transition.

Key Insight: While all three compounds share the stable sulfonyl core (m/z 79), the neutral loss is the specific fingerprint. In Triple Quadrupole (QqQ) methods, the Neutral Loss Scan mode is highly effective for screening this class of compounds.

Experimental Protocol: Method Optimization

For researchers developing a quantitative assay (e.g., for impurity analysis in drug substances), the following protocol ensures robust detection.

Protocol: MS/MS Optimization for NMMS

• Standard Preparation: Dissolve NMMS in 50:50 Methanol:Water + 0.1% Formic Acid to a concentration of 1 µg/mL.

• Infusion: Introduce sample via syringe pump at 10 µL/min into the ESI source.

• Source Parameters (Typical for Sciex/Waters systems):

  • Ion Spray Voltage: 4500 V

  • Temperature: 300°C (Low temp prevents thermal degradation)

  • Curtain Gas: 20 psi

• Q1 Scan: Verify [M+H]+ at m/z 110.0. Ensure no sodium adducts ([M+Na]+ 132.0) dominate, as they fragment poorly.

• Product Ion Scan: Select m/z 110 as precursor. Ramp Collision Energy (CE) from 10 to 50 eV.

• MRM Selection:

  • Quantifier: 110.0

    79.0 (High intensity, stable).

  • Qualifier: 110.0

    46.0 (Lower intensity, confirms structure).

Workflow Visualization

Figure 2: Step-by-step MS/MS method development workflow for N-methylmethanesulfonamide.

References

• Klagkou, K., et al. (2003).[2] Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379.[2] [Link]

• NIST Mass Spectrometry Data Center. (2023). Methanesulfonamide, N,N-dimethyl- Mass Spectrum. NIST Chemistry WebBook, SRD 69. [Link]

• Holcapek, M., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. Journal of Mass Spectrometry, 43(9). [Link]

• Ovadnevaite, J., et al. (2014).[3][4] Marine organic aerosol at Mace Head: effects from phytoplankton and source region variability. Journal of Geophysical Research: Atmospheres. (Validating m/z 79 as a marker for methylsulfonyl species). [Link]

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• 4. researchgate.net [researchgate.net]

A Comparative Analysis of the Acidity of N-methylmethanesulfonamide and Methanesulfonamide: A Technical Guide

For Immediate Publication

Introduction: The Critical Role of Sulfonamide Acidity in Scientific Research

In the landscape of medicinal chemistry and drug development, the sulfonamide functional group is a cornerstone. Its prevalence in a wide array of therapeutic agents underscores the necessity for a nuanced understanding of its physicochemical properties. Among these, the acidity of the sulfonamide proton is of paramount importance, governing factors such as solubility, membrane permeability, and the ability to engage in crucial intermolecular interactions with biological targets.[1] This guide provides a detailed comparative analysis of the acidity of two fundamental sulfonamides: methanesulfonamide and its N-alkylated counterpart, N-methylmethanesulfonamide. By examining experimental data and the underlying electronic effects, this document aims to provide researchers, scientists, and drug development professionals with a robust framework for understanding and predicting the behavior of these essential moieties.

Quantitative Comparison of Acidity: Methanesulfonamide vs. N-methylmethanesulfonamide

The acidity of a compound is quantitatively expressed by its pKa value, which is the negative logarithm of the acid dissociation constant (Ka). A lower pKa value signifies a stronger acid. The acidity of the sulfonamide N-H proton is primarily dictated by the powerful electron-withdrawing nature of the adjacent sulfonyl (-SO₂) group, which stabilizes the resulting conjugate base upon deprotonation.[2]

The predicted pKa values for methanesulfonamide and N-methylmethanesulfonamide are summarized below:

Compound	Structure	pKa (Predicted)	Reference
Methanesulfonamide	CH₃SO₂NH₂	~10.87	[2][3]
N-methylmethanesulfonamide	CH₃SO₂NHCH₃	~11.57	[4][5]

From this data, it is evident that methanesulfonamide is a stronger acid than N-methylmethanesulfonamide . The subsequent sections will delve into the chemical principles governing this observed difference.

Mechanistic Insights: Unpacking the Electronic Effects

The difference in acidity between these two molecules can be rationalized by considering the electronic influence of the substituent on the nitrogen atom.

1. The Inductive Effect of the Sulfonyl Group: Both molecules benefit from the strong inductive electron-withdrawal by the sulfonyl group. This effect delocalizes the negative charge of the conjugate base, thereby stabilizing it and increasing the acidity of the parent compound.[2]

2. The Role of N-Alkylation: The key distinction lies in the N-methyl group of N-methylmethanesulfonamide. Alkyl groups, such as the methyl group, are known to be weakly electron-donating through an inductive effect. This electron-donating nature pushes electron density towards the nitrogen atom.

In the case of the conjugate base of N-methylmethanesulfonamide, this electron-donating effect serves to destabilize the negative charge on the nitrogen. Consequently, the conjugate base of N-methylmethanesulfonamide is less stable than that of methanesulfonamide. A less stable conjugate base corresponds to a weaker acid, which is reflected in the higher pKa value of N-methylmethanesulfonamide.[4][5]

Caption: Deprotonation equilibria of the sulfonamides.

Experimental Protocol: Spectrophotometric pKa Determination

To empirically validate the predicted pKa values, a robust experimental methodology is required. Spectrophotometric pKa determination is a widely accepted technique that relies on the differential UV absorbance of the protonated and deprotonated species of a compound.[6][7][8]

Objective: To determine the pKa of a given sulfonamide in an aqueous solution.

Materials:

• Sulfonamide sample (e.g., methanesulfonamide)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Calibrated pH meter

• A series of buffer solutions spanning a pH range from ~9 to ~12 (e.g., phosphate and carbonate buffers)

• 0.1 M HCl and 0.1 M NaOH for pH adjustment

• Deionized water

Methodology:

• Preparation of Stock Solution: Prepare a concentrated stock solution of the sulfonamide in a suitable solvent (e.g., methanol or DMSO, if solubility in water is limited). Ensure the final concentration of the organic solvent in the measurement solutions is minimal (<1%) to avoid significant shifts in the pKa.

• Preparation of Measurement Solutions:

  • For each buffer solution, prepare a sample by adding a small, constant volume of the sulfonamide stock solution to a known volume of the buffer.

  • The final concentration of the sulfonamide should be such that the maximum absorbance falls within the linear range of the spectrophotometer (typically 0.2 - 1.0 AU).

  • Prepare a "fully protonated" sample in 0.1 M HCl and a "fully deprotonated" sample in 0.1 M NaOH.

• Spectrophotometric Measurement:

  • Measure the UV absorbance spectrum (e.g., from 200-400 nm) for each of the prepared solutions, including the acidic and basic reference solutions.

  • Record the pH of each buffered solution immediately after the absorbance measurement.

• Data Analysis:

  • Identify an analytical wavelength where the difference in absorbance between the protonated and deprotonated forms is maximal.

  • Plot the absorbance at this wavelength against the measured pH for each buffer solution.

  • The pKa can be determined by fitting the data to the Henderson-Hasselbalch equation, or more simply, as the pH at which the absorbance is exactly halfway between the absorbance of the fully protonated and fully deprotonated forms.

Caption: Workflow for experimental pKa determination.

Conclusion

The acidity of sulfonamides is a critical parameter in drug design and chemical synthesis. This guide has demonstrated that N-methylmethanesulfonamide is a weaker acid than its parent compound, methanesulfonamide. This difference is attributed to the electron-donating inductive effect of the N-methyl group, which destabilizes the conjugate base. A thorough understanding of such substituent effects is crucial for scientists aiming to fine-tune the properties of sulfonamide-containing molecules for specific applications. The provided experimental protocol offers a reliable method for the empirical determination of these values, enabling a data-driven approach to chemical design and development.

References

• Liptak, M. D., et al. (2019). Accurate Prediction of the Aqueous pKa Values of Sulfonamide Drugs Using Equilibrium Bond Lengths. ChemRxiv. [Link]

• Liptak, M. D., et al. (2019). Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. PubMed Central. [Link]

• Plašil, P., et al. (2011). Theoretical study of gas-phase acidity, pKa, lipophilicity, and solubility of some biologically active sulfonamides. PubMed. [Link]

• Souers, A. J., et al. (2013). The Role of the Acidity of N-Heteroaryl Sulfonamides as Inhibitors of Bcl-2 Family Protein–Protein Interactions. PubMed Central. [Link]

• Liptak, M. D., et al. (2019). accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. RSC Publishing. [Link]

• LookChem. Cas 1184-85-6,N-Methyl methanesulfonamide. [Link]

• Barbosa, J., et al. (2005). Determination of pKa values of some sulfonamides by LC and LC-PDA methods in acetonitrile-water binary mixtures. SciELO. [Link]

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The Aprotic Workhorses: A Comparative Guide to N-methylmethanesulfonamide and DMSO as Polar Aprotic Solvents

For the modern researcher, particularly in the realms of organic synthesis and drug development, the choice of solvent is a critical decision that dictates reaction success, product purity, and experimental feasibility. Among the class of polar aprotic solvents, Dimethyl Sulfoxide (DMSO) is a ubiquitous and well-characterized stalwart. However, the landscape of available solvents is ever-expanding, with compounds like N-methylmethanesulfonamide (MMSA) presenting alternative profiles. This guide offers a deep, comparative analysis of MMSA and DMSO, moving beyond surface-level properties to provide field-proven insights and actionable data for laboratory professionals.

At a Glance: Core Physicochemical Properties

The fundamental behavior of a solvent is rooted in its physicochemical properties. These parameters govern everything from solvency power to reaction kinetics and post-reaction work-up. While both MMSA and DMSO are polar and aprotic (lacking acidic protons), their profiles exhibit key differences.

Property	N-methylmethanesulfonamide (MMSA)	Dimethyl Sulfoxide (DMSO)	Significance for the Researcher
Molecular Formula	C₂H₇NO₂S	C₂H₆OS	MMSA contains a nitrogen atom, making it a sulfonamide, while DMSO is a sulfoxide.
Molecular Weight	109.15 g/mol [1]	78.13 g/mol [2][3]	A lower molecular weight can sometimes facilitate easier removal post-reaction.
Boiling Point	~244°C (estimated at atm. pressure); 118°C at 0.3 mmHg[4]	189°C[2][3][5]	The high boiling points of both solvents allow for a wide range of reaction temperatures but necessitate vacuum distillation for removal. DMSO's is notably high for a small molecule.[2]
Melting/Freezing Point	Liquid at 20°C[6]	19°C[2][3]	DMSO's relatively high freezing point means it can solidify on the bench in cooler labs, requiring warming before use.
Density (at 20°C)	~1.28 g/cm³[4][6]	~1.10 g/cm³[2][7]	Both are denser than water. This is relevant for extractions where phase separation is required.
Dipole Moment	Not readily available	3.96 D[8][9]	DMSO's very high dipole moment is a key contributor to its exceptional ability to dissolve polar compounds and salts.[8][9]
Dielectric Constant (εr)	Not readily available	47.2 (at 20°C)[9]	A high dielectric constant enhances the ability to dissolve ionic compounds, making DMSO an excellent solvent for reactions involving salts.[5]
Appearance	Colorless to almost colorless clear liquid[4][6]	Colorless liquid[2][3]	Both are clear liquids, which is advantageous for visually monitoring reactions.
Water Solubility	Limited[10]	Miscible[2][3][11]	This is a critical distinction. DMSO's complete miscibility with water simplifies aqueous work-ups, as it can be easily washed away.[2] MMSA's limited water solubility suggests different purification strategies would be necessary.

Solvency, Performance, and Applications

The true measure of a solvent lies in its performance. While MMSA is primarily documented as a pharmaceutical and pesticide intermediate[4][12], its structural similarity to other polar aprotic solvents suggests potential utility in broader applications. DMSO, in contrast, is celebrated as a "super solvent" for its ability to dissolve a vast array of polar and nonpolar compounds.[2][11]

Dimethyl Sulfoxide (DMSO): The Universal Solvent

DMSO's reputation is well-earned. It is a workhorse in organic chemistry, particularly for nucleophilic substitution reactions (e.g., Sₙ2, Finkelstein reactions), where its ability to solvate cations while leaving anions relatively "naked" and reactive accelerates reaction rates.[2]

Key Applications in Drug Development:

• Screening Assays: DMSO is the industry standard for dissolving and storing compound libraries for high-throughput screening (HTS).[2][13] Its ability to dissolve a wide range of chemical structures and its miscibility with aqueous media are invaluable.[2]

• API Solubilization: It is an excellent solvent for many active pharmaceutical ingredients (APIs) that have poor solubility in other common solvents.[14][15][16] For example, the solubility of sulfamethizole is over 5,000 times higher in DMSO than in water.[14]

• Transdermal Drug Delivery: A unique property of DMSO is its ability to readily penetrate the skin and act as a penetration enhancer, carrying other dissolved substances with it.[3][15] This has been leveraged in topical drug formulations.[15]

N-methylmethanesulfonamide (MMSA): The Niche Intermediate

MMSA is less characterized as a bulk solvent and more as a building block or reagent in organic synthesis.[10][12] It is used in the production of pharmaceuticals and pesticides.[12] While it is a polar organic compound, its limited water solubility and lower prominence in the literature suggest it is not a direct, drop-in replacement for DMSO. Its utility as a solvent would need to be evaluated on a case-by-case basis, potentially where its specific chemical properties (e.g., the presence of the N-H bond for hydrogen bonding) could be advantageous or where its different solubility profile is required for product isolation.

Workflow Diagram: Solubility Screening Protocol

Below is a generalized workflow for assessing the suitability of a solvent for a poorly soluble active pharmaceutical ingredient (API).

Caption: Generalized workflow for determining API solubility in a test solvent.

Safety, Handling, and Environmental Considerations

Safety is paramount in the laboratory. The hazard profiles of MMSA and DMSO require different handling considerations.

Safety Aspect	N-methylmethanesulfonamide (MMSA)	Dimethyl Sulfoxide (DMSO)
GHS Hazard Statements	H226: Flammable liquid and vapor.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.[1][17]	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.[18]
Flash Point	53°C[4][6]	89°C[2]
Toxicity Profile	Classified as an irritant.[1] Specific LD50 data is not as readily available as for DMSO.	Considered to have low toxicity with a very high oral LD50 in rats (14,500 mg/kg), higher than that of ethanol.[2]
Key Handling Concern	Flammability and irritation. Standard PPE (gloves, goggles, lab coat) is required.[6][17]	Skin Penetration. DMSO can carry dissolved substances through the skin.[2] This is a major concern if working with toxic materials. Glove selection is critical; nitrile gloves offer only brief protection and degrade, while butyl rubber or fluoroelastomer gloves are recommended.[2]

The "Green" Solvent Debate

In the push for sustainable chemistry, DMSO is often positioned as a "green" solvent, particularly as a replacement for more toxic polar aprotics like dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP).[5][14][19][20] It is biodegradable and has a favorable toxicity profile.[5][20] The environmental profile of MMSA is less documented, but its classification as a flammable liquid and irritant warrants careful consideration of its lifecycle impact.

Experimental Protocol: Comparative Solubility Assessment of a Novel API

This protocol outlines a robust method for comparing the solubilizing capacity of MMSA and DMSO for a poorly water-soluble drug candidate.

Objective: To quantitatively determine and compare the equilibrium solubility of "Compound X" in MMSA and DMSO at ambient temperature (25°C).

Materials:

• Compound X (crystalline solid, >99% purity)

• N-methylmethanesulfonamide (anhydrous, ≥98%)

• Dimethyl Sulfoxide (anhydrous, ≥99.9%)

• 2 mL glass HPLC vials with screw caps

• Analytical balance

• Vortex mixer and/or sonicator

• Thermostatically controlled shaker/incubator set to 25°C

• Centrifuge capable of holding 2 mL vials

• Calibrated pipettes

• HPLC system with a suitable column (e.g., C18) and validated detection method for Compound X

Methodology:

• Preparation of Solvent Vials:

  • Causality: To ensure an excess of solid is present, which is required to achieve equilibrium saturation.

  • Add approximately 10 mg of Compound X to each of three separate, labeled HPLC vials for each solvent being tested (3 for MMSA, 3 for DMSO). Record the exact weight.

• Solvent Addition:

  • Causality: Precise solvent addition is critical for accurate concentration calculations.

  • Carefully add 1.0 mL of MMSA to its three designated vials.

  • Carefully add 1.0 mL of DMSO to its three designated vials.

• Initial Mixing:

  • Causality: To break up any clumps of solid and maximize the surface area for dissolution.

  • Securely cap all vials. Vortex each vial vigorously for 2 minutes. If solids persist, sonicate for 5 minutes.

• Equilibration:

  • Causality: To allow the system to reach thermodynamic equilibrium, where the rate of dissolution equals the rate of precipitation. A 24-48 hour period is standard for many small molecules.

  • Place the vials in a shaker incubator set to 25°C, ensuring constant, gentle agitation. Allow the samples to equilibrate for 24 hours.

• Sample Processing:

  • Causality: To separate the saturated solution from the excess, undissolved solid. Centrifugation is critical to avoid artificially inflating the solubility measurement with suspended particles.

  • Remove vials from the incubator. Centrifuge the vials at 10,000 x g for 15 minutes to pellet the excess solid.

• Supernatant Collection and Dilution:

  • Causality: A precise dilution into the mobile phase is necessary to bring the concentration within the linear range of the HPLC calibration curve and ensure compatibility with the HPLC system.

  • Carefully withdraw a 100 µL aliquot of the clear supernatant from each vial, being extremely careful not to disturb the solid pellet.

  • Perform a serial dilution of the aliquot into a suitable solvent (typically the HPLC mobile phase) to a final concentration within the pre-established calibration range. For example, a 1:100 followed by a 1:10 dilution.

• HPLC Analysis:

  • Causality: To accurately quantify the amount of Compound X dissolved in the saturated solution.

  • Analyze the diluted samples via the validated HPLC method alongside a set of calibration standards.

• Calculation:

  • Determine the concentration of Compound X in the diluted samples from the calibration curve.

  • Back-calculate the original concentration in the undiluted supernatant, accounting for all dilution factors. This value represents the equilibrium solubility in mg/mL.

Decision Matrix: Choosing Your Solvent

The selection between MMSA and DMSO is not a matter of which is "better," but which is "fitter" for the specific task.

Caption: Key decision points for selecting between DMSO and MMSA.

Conclusion

Dimethyl Sulfoxide remains the preeminent polar aprotic solvent for a vast range of applications due to its exceptional solvency, high boiling point, and well-understood reactivity profile.[2][5] Its utility in drug discovery, from HTS to formulation, is unmatched.[2][21] However, its capacity for rapid skin penetration is a significant safety liability that must be managed with appropriate engineering controls and personal protective equipment.[2]

N-methylmethanesulfonamide, while sharing the polar aprotic classification, occupies a different niche. It is primarily established as a synthetic intermediate rather than a bulk solvent.[10][12] Its limited water solubility and flammability present different challenges and advantages compared to DMSO. While it is not a universal substitute for DMSO, MMSA could be a valuable tool for researchers in specific scenarios, such as when an alternative solubility profile is needed for product isolation or when the unique chemical properties of the sulfonamide group are beneficial. As with any laboratory reagent, a thorough understanding of its properties and hazards is the foundation of its effective and safe implementation.

References

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• Shu, T., et al. (2021). Application of Dimethyl Sulfoxide as a Therapeutic Agent and Drug Vehicle for Eye Diseases. PubMed. Retrieved from [Link]

• Oreate AI Blog. (2026). DMSO vs. DMF: Unpacking the Nuances of Two Essential Solvents. Retrieved from [Link]

• An, J., et al. (2022). Dimethyl sulfoxide (DMSO): a solvent that may solve selected cutaneous clinical challenges. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Physical properties of dimethyl sulphoxide and water. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

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• American Chemical Society. (2021). Dimethyl sulfoxide. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Properties and Uses of N-Methyl Methanesulfonamide. Retrieved from [Link]

• gChem. (n.d.). DMSO. Retrieved from [Link]

• Notman, D., & Kligman, A. M. (2019). Dimethyl Sulfoxide: History, Chemistry, and Clinical Utility in Dermatology. PMC - NIH. Retrieved from [Link]

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• Desai, P., et al. (2024). Dimethyl sulfoxide in topical pharmaceutical drug development: A fresh perspective. ResearchGate. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: DMSO. Retrieved from [Link]

• Turek, M., et al. (2013). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC - NIH. Retrieved from [Link]

• Ang, M. B. M. Y., et al. (2023). Are green solvents truly green? Integrating life cycle assessment and techno-economic analysis for sustainable membrane fabrication. RSC Publishing. Retrieved from [Link]

• Pobudkowska, A., et al. (2021). Experimental and Theoretical Screening for Green Solvents Improving Sulfamethizole Solubility. ResearchGate. Retrieved from [Link]

• Gaylord Chemical Company, L.L.C. (2007). Dimethyl Sulfoxide (DMSO) Health and Safety Information. ResearchGate. Retrieved from [Link]

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• Greenfield Global. (2015). SAFETY DATA SHEET - Dimethyl Sulfoxide (DMSO). Retrieved from [Link]

• Tran, C., et al. (2018). Adverse reactions of dimethyl sulfoxide in humans: a systematic review. PMC - NIH. Retrieved from [Link]

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• De Mas, C., et al. (2016). The green solvent: a critical perspective. PMC - NIH. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Crystal Structure Analysis of N-methylmethanesulfonamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The solid-state structure of active pharmaceutical ingredients (APIs) is a cornerstone of modern drug development, directly influencing critical properties such as solubility, stability, and bioavailability.[1] N-methylmethanesulfonamide and its derivatives represent a significant class of compounds where subtle molecular modifications can lead to profound changes in three-dimensional crystal packing. This guide provides a comparative analysis of the essential crystallographic techniques used to elucidate these structures. We will delve into the principles and practical applications of Single-Crystal X-ray Diffraction (SC-XRD) and Powder X-ray Diffraction (PXRD), offering field-proven insights into experimental design, from crystal growth to data interpretation. A case study will illustrate how functional group modifications can alter hydrogen-bonding networks, a key determinant of the crystal lattice. This document is designed to equip researchers with the knowledge to strategically apply these analytical methods for a comprehensive understanding of their N-methylmethanesulfonamide derivatives.

Introduction: The 'Why' of Crystal Structure in Drug Design

The sulfonamide functional group is a cornerstone in medicinal chemistry, and understanding its conformational preferences is vital for drug action.[2] For N-methylmethanesulfonamide derivatives, the precise arrangement of atoms in the solid state dictates the macroscopic properties of the drug substance.[1] Crystal structure analysis is not merely an academic exercise; it is a critical step in de-risking a drug candidate. It provides irrefutable evidence of the molecule's three-dimensional form, including bond lengths, angles, and the all-important intermolecular interactions that hold the crystal together.[3][4]

Two primary techniques dominate this field: Single-Crystal X-ray Diffraction (SC-XRD), which provides the definitive atomic-level structure, and Powder X-ray Diffraction (PXRD), which offers a fingerprint of the bulk material.[5] The strategic application of both is essential for a complete solid-state characterization.[6][7]

Methodology Deep Dive: A Comparative Overview

2.1. Single-Crystal X-ray Diffraction (SC-XRD): The Gold Standard

SC-XRD is an indispensable analytical method that provides precise three-dimensional information about the atomic arrangement within a crystal.[4][8]

• Principle of Operation: When a focused beam of X-rays is directed at a high-quality single crystal, the X-rays are diffracted by the electron clouds of the atoms in a predictable pattern.[9] By rotating the crystal and collecting these diffraction patterns, a complete 3D map of the electron density can be constructed, from which the atomic positions are determined.[9]

• Strengths:

  • Unambiguous Structure Determination: Provides absolute confirmation of molecular structure, including bond lengths, bond angles, and stereochemistry.[3][4]

  • Detailed Intermolecular Analysis: Elucidates the intricate network of hydrogen bonds, van der Waals forces, and other interactions governing crystal packing.[3]

  • Polymorph Identification: Can definitively solve the structure of different crystalline forms (polymorphs) of the same compound.

• Limitations:

  • The Crystal Bottleneck: The primary and most significant challenge is the need for a single, high-quality, defect-free crystal, typically 30-300 microns in size.[8] Growing such crystals can be a time-consuming, trial-and-error process.[10]

2.2. Powder X-ray Diffraction (PXRD): The Bulk Fingerprint

PXRD is a powerful technique for analyzing polycrystalline (powder) samples, making it invaluable in pharmaceutical development and quality control.[1][6]

• Principle of Operation: Instead of a single crystal, a large number of randomly oriented crystallites are exposed to an X-ray beam. The resulting diffraction pattern is a unique "fingerprint" characteristic of the substance's crystal structure(s).

• Strengths:

  • Phase Identification & Purity: Excellent for identifying the crystalline phases present in a bulk sample and for detecting crystalline impurities.[5][6]

  • High Throughput: Sample preparation is straightforward—often just gentle grinding—and data collection is rapid.[11]

  • Polymorph Screening: Crucial for screening different batches of an API for the presence of unwanted polymorphs.

• Limitations:

  • Structural Ambiguity: While it can identify a known phase by matching its pattern to a database, it cannot be used to solve a completely unknown crystal structure from first principles.

  • Lower Resolution: Provides information about lattice spacing, not the specific atomic arrangement within the unit cell.

2.3. A Synergistic Approach

The most robust solid-state characterization leverages both techniques. SC-XRD is used to determine the absolute structure of a new derivative. This solved structure is then used to generate a theoretical PXRD pattern. This calculated pattern serves as the "gold standard" reference against which all future batches of the bulk powder can be compared using experimental PXRD, ensuring batch-to-batch consistency and identifying any polymorphic changes.

Experimental Workflow: From Powder to Structure

The journey from a newly synthesized powder to a fully resolved crystal structure is a multi-step process that demands careful planning and execution.

Figure 1: Overall workflow from synthesized compound to validated crystal structure.

3.1. Step 1: Crystal Growth Strategies (The Art and Science)

Obtaining diffraction-quality single crystals is the most critical and often challenging step.[10] The goal is to encourage molecules to slowly and orderly arrange themselves into a perfect lattice.

• Causality Behind Solvent Choice: The ideal solvent is one in which your compound is moderately soluble.[12] If solubility is too high, the thermodynamic drive to crystallize is weak, resulting in small or no crystals. If it's too low, the compound will precipitate as an amorphous powder. A solvent should be chosen that allows for the creation of a saturated or near-saturated solution at a slightly elevated temperature.[13]

Protocol: Slow Evaporation Method

• Preparation: Dissolve the N-methylmethanesulfonamide derivative in a suitable solvent (e.g., ethanol, acetone, or a mixture like dichloromethane/hexane) in a clean vial to create a nearly saturated solution.[14]

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a new, dust-free vial. This is a critical step to remove particulate matter that could act as unwanted nucleation sites, leading to a shower of tiny crystals instead of a few large ones.[12]

• Incubation: Cover the vial with a cap, but do not seal it tightly. Puncture the cap with a needle. This allows the solvent to evaporate very slowly over several days to weeks.

• Patience: Store the vial in a vibration-free location.[12] Mechanical disturbances can disrupt crystal growth. Resist the urge to check on it daily.

3.2. Step 2: SC-XRD Data Acquisition and Structure Solution

Protocol: A Self-Validating System

• Crystal Mounting: Using a microscope, select a clear, well-formed crystal (ideally 0.1-0.3 mm) and mount it on a cryoloop with a small amount of cryoprotectant oil.[8] The crystal is then flash-cooled in a stream of cold nitrogen gas (typically 100-150 K). The low temperature minimizes atomic thermal vibrations, leading to a sharper, higher-resolution diffraction pattern.[15]

• Data Collection: The mounted crystal is placed on a diffractometer. The instrument rotates the crystal through a series of angles while exposing it to a monochromatic X-ray beam, and a detector records the positions and intensities of the diffracted spots.

• Structure Solution: Specialized software is used to solve the "phase problem" and generate an initial electron density map.

• Structure Refinement: The crystallographer builds a molecular model into the electron density map and refines it. The quality of the final model is assessed using metrics like the R-factor (R1) and weighted R-factor (wR2), which measure the agreement between the observed diffraction data and the data calculated from the final model. Low R-factors (typically < 0.05) indicate a good fit and a reliable structure.

3.3. Step 3: PXRD Sample Preparation and Data Acquisition

Protocol: Bulk Analysis for Quality Control

• Sample Preparation: Gently grind about 5-10 mg of the bulk N-methylmethanesulfonamide derivative powder using an agate mortar and pestle to ensure a random orientation of the crystallites.[11]

• Mounting: Pack the powder into a sample holder, ensuring a flat, level surface.

• Data Acquisition: Place the sample in a powder diffractometer. The instrument scans through a range of angles (2θ), recording the intensity of the diffracted X-rays at each angle.

• Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) is the material's unique fingerprint. This experimental pattern is overlaid with the theoretical pattern calculated from the SC-XRD structure for validation. Any significant peaks in the experimental pattern that are not in the calculated one may indicate the presence of an impurity or a different polymorph.[6]

Case Study: Impact of a Hydroxyl Group on Crystal Packing

To illustrate the power of this comparative approach, let's consider two hypothetical derivatives:

• Derivative A: N-methylmethanesulfonamide

• Derivative B: N-(2-hydroxyethyl)methanesulfonamide

The introduction of the hydroxyl (-OH) group in Derivative B provides an additional strong hydrogen bond donor and acceptor site, which can be expected to dramatically alter the crystal packing.

Comparative Crystallographic Data

Parameter	Derivative A (Hypothetical)	Derivative B (Hypothetical)	Causality of Difference
Space Group	P2₁/c	P-1	The more complex hydrogen bonding in B can lead to a lower symmetry packing arrangement.
Unit Cell Volume (ų)	850	910	The additional functional group increases molecular volume and may lead to less efficient packing.
Density (g/cm³)	1.45	1.52	The formation of more extensive and stronger H-bonds in B can pull the molecules closer together, increasing density despite the larger volume.
Primary H-Bond Motif	N-H···O=S chain	N-H···O(hydroxyl) and O-H···O=S network	The hydroxyl group introduces new, strong intermolecular interactions, creating a more complex 3D network instead of a simple chain.

Analysis of Intermolecular Interactions

In sulfonamides, common hydrogen-bonding patterns include chains and dimers.[16] For Derivative A, the primary interaction is a chain formed by the amide proton (N-H) donating to one of the sulfonyl oxygens (O=S) of a neighboring molecule.[17][18]

The introduction of the hydroxyl group in Derivative B creates a more robust and complex hydrogen-bonding network. The amide N-H might now interact with the hydroxyl oxygen of a neighbor, while the hydroxyl O-H simultaneously donates to a sulfonyl oxygen of another molecule. This can create intricate 2D sheets or 3D networks, fundamentally changing the crystal's physical properties.

Figure 2: Contrasting hydrogen bond motifs in the two derivatives.

This structural insight, gained only through crystallographic analysis, is invaluable. For example, the more tightly bound, networked structure of Derivative B might exhibit higher thermal stability and lower solubility compared to the simple chain structure of Derivative A. This is critical, actionable information for drug development professionals.

Conclusion & Future Outlook

The comprehensive crystal structure analysis of N-methylmethanesulfonamide derivatives is a non-negotiable aspect of pharmaceutical development. The synergy between SC-XRD as the definitive tool for absolute structure determination and PXRD as the workhorse for bulk characterization and quality control provides a self-validating system for understanding and controlling the solid state of an API.

As computational tools for crystal structure prediction become more powerful, they will increasingly guide experimental screening. However, the empirical data generated by X-ray diffraction will remain the ultimate arbiter of the true solid-state form. A thorough understanding of these techniques and the causality behind experimental choices empowers researchers to make informed decisions, accelerating the path from a promising molecule to a safe and effective medicine.

References

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• University of Waterloo. (n.d.). About Single X-ray Diffraction. Retrieved from [Link]

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• Korona-Głowniak, I., et al. (2020). Application of X-Ray Powder Diffraction for Analysis of Selected Dietary Supplements Containing Magnesium and Calcium. Frontiers in Pharmacology, 11, 1269.
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• University of Rochester, Department of Chemistry. (n.d.). How to Grow X-Ray Quality Crystals. Retrieved from [Link]

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